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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to N-(3-methylpentan-2-yl)cycloheptanamine: Structure, Properties, and Synthesis

Abstract This technical guide provides a comprehensive scientific overview of N-(3-methylpentan-2-yl)cycloheptanamine, a secondary amine of interest in medicinal chemistry and drug development. While direct literature on...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive scientific overview of N-(3-methylpentan-2-yl)cycloheptanamine, a secondary amine of interest in medicinal chemistry and drug development. While direct literature on this specific molecule is sparse, this document constructs a detailed profile by leveraging data from structurally analogous compounds and established principles of organic chemistry. The guide covers the molecule's chemical structure, predicted physicochemical properties, a proposed synthetic pathway via reductive amination, and a complete workflow for its analytical characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand and utilize this novel chemical entity.

Introduction and Rationale

N-substituted cycloalkanamines are a prevalent structural motif in a wide array of biologically active compounds and functional materials. The cycloalkyl moiety often imparts favorable pharmacokinetic properties, such as improved metabolic stability and membrane permeability, while the nature of the N-alkyl substituent can be fine-tuned to modulate target-specific interactions. N-(3-methylpentan-2-yl)cycloheptanamine combines a flexible seven-membered cycloheptyl ring with a branched hexyl substituent, presenting a unique lipophilic and steric profile that warrants investigation for potential applications in pharmaceutical and agrochemical research. The strategic incorporation of such building blocks can lead to the discovery of novel compounds with enhanced efficacy and safety profiles.

Chemical Structure and Stereochemistry

The chemical structure of N-(3-methylpentan-2-yl)cycloheptanamine consists of a cycloheptylamine core N-substituted with a 3-methylpentan-2-yl group.

Structural Diagram

Caption: 2D structure of N-(3-methylpentan-2-yl)cycloheptanamine.

Stereoisomerism

The molecule possesses multiple stereocenters, leading to the possibility of several stereoisomers. The carbon atom of the cycloheptyl ring attached to the nitrogen is a chiral center, as are the C2 and C3 atoms of the 3-methylpentan-2-yl group. The presence of these chiral centers implies that the compound can exist as a mixture of diastereomers and enantiomers. For specific biological applications, separation of these stereoisomers may be necessary, as different isomers can exhibit distinct pharmacological activities and metabolic profiles.

Predicted Physicochemical Properties

The physicochemical properties of N-(3-methylpentan-2-yl)cycloheptanamine are predicted based on its structure and by analogy to similar N-alkylated cycloalkanamines. These properties are crucial for predicting its behavior in biological systems and for designing appropriate experimental conditions for its handling and analysis.

PropertyPredicted ValueReference/Basis for Prediction
Molecular Formula C13H27N-
Molecular Weight 197.36 g/mol -
Boiling Point ~250-270 °CExtrapolated from similar sized amines[1][2]
LogP (Octanol-Water) ~4.5 - 5.5Based on similar alkylamines[3]
pKa (Basic) ~10.5 - 11.5Typical for secondary alkylamines
Solubility Low in water, high in nonpolar organic solventsGeneral property of lipophilic amines

Proposed Synthesis Pathway: Reductive Amination

A reliable and widely used method for the synthesis of secondary amines is reductive amination. This approach involves the reaction of a primary amine with a ketone or aldehyde to form an imine intermediate, which is then reduced in situ to the desired amine. For the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine, cycloheptanamine and 3-methylpentan-2-one would be the starting materials.

Synthetic Workflow Diagram

Reductive_Amination_Workflow start Starting Materials: Cycloheptanamine 3-Methylpentan-2-one reaction_mixture Combine starting materials in a suitable solvent (e.g., Methanol) start->reaction_mixture reductant_addition Add reducing agent (e.g., Sodium cyanoborohydride) reaction_mixture->reductant_addition reaction_conditions Stir at room temperature for 24-48 hours reductant_addition->reaction_conditions workup Quench reaction and perform extractive work-up reaction_conditions->workup purification Purify by column chromatography workup->purification characterization Characterize the final product (NMR, MS, IR) purification->characterization final_product N-(3-methylpentan-2-yl)cycloheptanamine characterization->final_product

Caption: Proposed workflow for the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine.

Detailed Experimental Protocol

Materials:

  • Cycloheptanamine (1.0 eq)

  • 3-Methylpentan-2-one (1.1 eq)

  • Sodium cyanoborohydride (NaBH3CN) (1.5 eq)

  • Methanol (anhydrous)

  • Acetic acid (catalytic amount)

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine (saturated aqueous NaCl solution)

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na2SO4)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for elution

Procedure:

  • Reaction Setup: To a solution of cycloheptanamine (1.0 eq) in anhydrous methanol in a round-bottom flask, add 3-methylpentan-2-one (1.1 eq).

  • Imine Formation: Add a catalytic amount of acetic acid to the mixture to facilitate the formation of the imine intermediate. Stir the reaction mixture at room temperature for 1-2 hours.

  • Reduction: Cool the reaction mixture in an ice bath and slowly add sodium cyanoborohydride (1.5 eq) in portions.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Extraction: Dilute the residue with dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-(3-methylpentan-2-yl)cycloheptanamine.

Analytical Characterization

A thorough characterization of the synthesized N-(3-methylpentan-2-yl)cycloheptanamine is essential to confirm its identity and purity. The following techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the cycloheptyl and 3-methylpentan-2-yl groups. The methine proton on the cycloheptyl ring adjacent to the nitrogen will appear as a multiplet. The protons of the 3-methylpentan-2-yl group will also give rise to a series of multiplets and doublets in the aliphatic region.

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule. The number of signals will correspond to the number of unique carbon environments.

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition. The fragmentation pattern can also provide structural information. The expected [M+H]⁺ ion would be at m/z 198.22.

Infrared (IR) Spectroscopy

The IR spectrum will show a characteristic N-H stretching absorption in the region of 3300-3500 cm⁻¹, typical for a secondary amine. C-H stretching absorptions will be observed around 2850-3000 cm⁻¹, and C-N stretching will be present in the 1000-1200 cm⁻¹ region.[4]

Potential Applications and Biological Significance

While the specific biological activity of N-(3-methylpentan-2-yl)cycloheptanamine has not been reported, its structural features suggest several potential areas of application:

  • Scaffold for Drug Discovery: This molecule can serve as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. The secondary amine provides a reactive handle for further functionalization.

  • Agrochemicals: Similar N-alkylated cyclic amines have been explored in the development of pesticides and herbicides.[5]

  • Ion Channel Modulators: The lipophilic nature of the molecule suggests it may interact with membrane-bound proteins such as ion channels.

Conclusion

This technical guide has provided a detailed, albeit predictive, overview of N-(3-methylpentan-2-yl)cycloheptanamine. By drawing upon established chemical principles and data from analogous structures, we have outlined its likely chemical and physical properties, a robust synthetic route, and a comprehensive analytical characterization plan. This foundational information is intended to empower researchers to synthesize and investigate this novel compound, paving the way for the discovery of new applications in science and technology.

References

  • N-[(2R,3R)-3-methylpentan-2-yl]cyclopropanamine. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

  • 3-methyl-N-(3-methylpentan-2-yl)cyclobutan-1-amine. (n.d.). Chemazone. Retrieved March 4, 2026, from [Link]

  • 1-Methyl-3-(2-methylpentan-2-yl)cyclopentane. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

  • 1-Methyl-2-(3-methylpentan-2-yl)cyclopentane. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

  • Alkylamine synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved March 4, 2026, from [Link]

  • Selective synthesis of N-alkylated amines, imines and α-N-alkylaminophosphonates. (2020). ResearchGate. Retrieved March 4, 2026, from [Link]

  • Synthesis of secondary and tertiary amines. (n.d.). Organic Chemistry Portal. Retrieved March 4, 2026, from [Link]

  • Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines. (2026). PMC. Retrieved March 4, 2026, from [Link]

  • N-(pyridin-3-ylmethyl)cyclohexanamine Properties. (2025). EPA. Retrieved March 4, 2026, from [Link]

  • N'-butyl-N,N,N'-trimethylcyclopentane-1,3-diamine. (2025). ChemSynthesis. Retrieved March 4, 2026, from [Link]

  • 3-Amino-2-methylheptane. (n.d.). NIST WebBook. Retrieved March 4, 2026, from [Link]

  • N-cyclohexylcyclohexanamine; 3-oxobutan-2-ylphosphonic acid Properties. (2025). EPA. Retrieved March 4, 2026, from [Link]

  • Methyl(3-methylpentan-2-yl)phosphane. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

  • 3-Methylpentan-2-ol. (2010). FooDB. Retrieved March 4, 2026, from [Link]

  • Experimental, Spectroscopic, and Computational Insights into the Reactivity of “Methanal” with 2-Naphthylamines. (2023). MDPI. Retrieved March 4, 2026, from [Link]

Sources

Exploratory

Comprehensive Analysis of N-(3-methylpentan-2-yl)cycloheptanamine: Molecular Weight and Structural Validation

Executive Summary & Theoretical Framework N-(3-methylpentan-2-yl)cycloheptanamine is a secondary amine featuring a cycloheptyl ring coupled to a branched alkyl chain.[1] In drug development, such structures often functio...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Theoretical Framework

N-(3-methylpentan-2-yl)cycloheptanamine is a secondary amine featuring a cycloheptyl ring coupled to a branched alkyl chain.[1] In drug development, such structures often function as intermediates for vasoactive agents or CNS stimulants due to their lipophilicity and steric bulk.

This guide details the definitive protocol for validating the molecular weight (MW) and elemental formula of this compound. Unlike simple database lookups, this workflow relies on first-principles verification using High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR), ensuring data integrity for regulatory filings (IND/NDA).[1]

Theoretical Chemical Data

Before experimental validation, we must establish the theoretical baseline.

  • IUPAC Name: N-(3-methylpentan-2-yl)cycloheptanamine[1]

  • Molecular Formula:

    
    [1]
    
  • Structural Components:

    • Core: Secondary Amine (-NH-)[1]

    • Moiety A: Cycloheptyl ring (

      
      )[1]
      
    • Moiety B: 3-methylpentan-2-yl group (

      
      )[1]
      
  • Degree of Unsaturation: 1 (Cycloheptane ring)

Quantitative Baseline Table
ParameterValueCalculation Basis
Monoisotopic Mass 197.21435 Da

Average Mol.[1] Weight 197.366 g/mol Weighted natural abundance
[M+H]+ Precursor 198.22163 m/z Positive Ion Mode (ESI+)
Elemental Composition C: 79.11%, H: 13.79%, N: 7.10%Combustion Analysis Target

Analytical Strategy: The "Why" and "How"

To validate this molecule with authoritative grounding, we cannot rely solely on a single technique. We employ a Self-Validating Orthogonal Approach :

  • HRMS (Orbitrap/Q-TOF): Provides sub-ppm mass accuracy to confirm the elemental formula

    
    .
    
  • Isotopic Pattern Analysis: Matches the theoretical abundance of

    
     to confirm the carbon count (13 carbons).
    
  • Tandem MS (MS/MS): Induces fragmentation (Collision Induced Dissociation) to map the connectivity of the cycloheptyl ring vs. the alkyl chain.

Structural Visualization & Fragmentation Logic

The following diagram illustrates the chemical structure and the logical fragmentation pathways targeted in the MS/MS experiment.

G cluster_0 MS/MS Fragmentation Pathways Molecule N-(3-methylpentan-2-yl) cycloheptanamine [M+H]+ = 198.2216 Frag_A Cycloheptyl Cation [C7H13]+ m/z 97.10 Molecule->Frag_A C-N Bond Cleavage (Charge retention on ring) Frag_B Alkyl Amine Frag [C6H16N]+ m/z 102.12 Molecule->Frag_B Ring Loss (Charge retention on N) Frag_C Neutral Loss (Cycloheptene) -96 Da Molecule->Frag_C McLafferty-type Rearrangement

Figure 1: Predicted fragmentation pathways for structural confirmation. The stability of the secondary amine directs charge retention.

Experimental Protocols

High-Resolution LC-MS/MS Protocol

Objective: Determine exact mass within <5 ppm error and validate formula.

Reagents:

  • LC-MS Grade Methanol (MeOH) & Water (

    
    ).[1]
    
  • Formic Acid (FA) as protonation agent (0.1% v/v).

  • Internal Standard: Leucine Enkephalin (Lock Mass) or similar.

Step-by-Step Methodology:

  • Sample Preparation:

    • Dissolve 1 mg of neat N-(3-methylpentan-2-yl)cycloheptanamine in 10 mL MeOH (Stock: 100 ppm).

    • Dilute 1:100 in 50:50 MeOH:

      
       + 0.1% FA (Final: 1 ppm).
      
    • Rationale: Low concentration prevents detector saturation and dimer formation (

      
      ).
      
  • Instrument Parameters (Orbitrap Exploris / Q-TOF):

    • Ionization: ESI Positive Mode.

    • Spray Voltage: 3.5 kV.

    • Capillary Temp: 320°C.

    • Resolution: 60,000 @ m/z 200.

    • Scan Range: m/z 50–500.

  • Data Acquisition:

    • Inject 5 µL.

    • Acquire Full MS (for formula) and ddMS2 (Data-Dependent MS/MS) for structure.[1]

    • Collision Energy (NCE): Stepped 20, 35, 50 eV.

NMR Validation (Brief Overview)

While MS gives the formula, NMR confirms the isomer (3-methylpentan-2-yl vs. n-hexyl).[1]

  • Solvent:

    
     or 
    
    
    
    .[1]
  • Key Signal: Look for the doublet of doublets or multiplet at the chiral center (C2 of pentyl chain) and the distinct multiplets of the cycloheptyl ring (

    
     1.4–1.8 ppm).
    

Data Analysis & Interpretation

Mass Accuracy Calculation

To validate the result, calculate the mass error (ppm) using the observed m/z.


[1]

Acceptance Criteria:

  • Mass Error: < 5 ppm (Strict), < 10 ppm (Routine).

  • Isotope Match: M+1 (

    
    ) intensity must be within 10% of theoretical value (~14.3% relative to M).
    
Isotopic Distribution Logic

For


:
  • M (198.22): 100%[1]

  • M+1 (199.22): Approx 14.3% (due to 13 Carbons

    
     1.1%).
    
  • Diagnostic: If M+1 is ~6%, you likely have a C6 fragment, not the whole molecule. If M+1 is >15%, check for impurities.

Analytical Decision Tree

The following workflow ensures a "Go/No-Go" decision process for compound release.

Workflow Start Sample: N-(3-methylpentan-2-yl) cycloheptanamine MS_Run Run LC-HRMS (ESI+) Start->MS_Run Check_Mass Mass Error < 5 ppm? MS_Run->Check_Mass Fail_Mass Recalibrate / Check Structure Check_Mass->Fail_Mass No Pass_Mass Analyze Isotopes (M+1) Check_Mass->Pass_Mass Yes Check_Iso Isotopes match C13? Pass_Mass->Check_Iso Fail_Iso Impurity Suspected Check_Iso->Fail_Iso No Pass_Iso Analyze MS/MS Frags Check_Iso->Pass_Iso Yes Final VALIDATED Release for Assay Pass_Iso->Final

Figure 2: Step-by-step validation logic ensuring scientific integrity.

References

  • PubChem Compound Summary. Cyclopentamine (Structural Analog). National Center for Biotechnology Information. Available at: [Link][1]

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds.
  • Agilent Technologies. Guide to achieving reliable quantitative LC-MS measurements. Available at: [Link][1]

Sources

Foundational

Advanced Pharmacochemistry of Cycloheptanamine Derivatives: Beyond the Six-Membered Ring

Topic: Literature Review on Cycloheptanamine Derivatives and Secondary Amines Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The "Forg...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Literature Review on Cycloheptanamine Derivatives and Secondary Amines Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Forgotten" Ring in Medicinal Chemistry

While cyclohexyl and piperidinyl scaffolds dominate modern drug discovery—appearing in over 60% of small-molecule therapeutics—the cycloheptyl (seven-membered) ring remains an underutilized chemical space. This guide provides a technical deep-dive into cycloheptanamine (CHA) and its secondary amine derivatives.

For the drug developer, the cycloheptyl moiety offers a strategic bioisostere tool.[1] It provides a larger hydrophobic volume (approx. 15–20% larger than cyclohexane) and unique conformational flexibility (pseudorotation), allowing it to fill lipophilic pockets that rigid six-membered rings cannot access. This review synthesizes current literature on the synthesis, pharmacological targeting (specifically Sigma receptors and CNS pathways), and experimental protocols for N-substituted cycloheptanamines.

Chemical Architecture & Conformational Dynamics

Conformational Analysis

Unlike cyclohexane, which locks into a rigid chair conformation, cycloheptane derivatives exist in a dynamic equilibrium of twist-chair and twist-boat conformers.

  • Energetics: The energy barrier for pseudorotation is low (~2-3 kcal/mol), allowing the ring to undergo "induced fit" binding within protein active sites.

  • Medicinal Implication: This flexibility allows N-substituted cycloheptanamines to adopt conformations that maximize van der Waals contacts in "floppy" hydrophobic pockets, potentially increasing binding affinity (

    
    ) where rigid analogs fail.
    
Basicity and Electronic Properties

Cycloheptanamine (


) is a typical aliphatic amine. However, when derivatized into secondary amines (e.g., N-benzylcycloheptanamine), the basicity is modulated by the steric bulk of the seven-membered ring, which hinders solvation of the ammonium cation, slightly reducing basicity compared to acyclic analogs.

Pharmacological Landscape

Sigma Receptor Modulation (Primary CNS Target)

Literature identifies N-substituted cycloheptanamines as potent ligands for Sigma-1 (


) and Sigma-2 (

) receptors
.
  • Mechanism: The pharmacophore requires a basic nitrogen flanked by hydrophobic regions.[2] The cycloheptyl ring serves as the primary hydrophobic bulk, while N-alkyl or N-aralkyl substituents (e.g., phenylpropyl) engage secondary binding sites.

  • Therapeutic Utility:

    
     agonists modulate calcium signaling at the Mitochondria-Associated Membrane (MAM), promoting neuroprotection in models of Alzheimer's and depression.
    
  • Key Finding: N-substituted cycloheptyl amines have demonstrated nanomolar affinity for

    
     receptors, often outperforming their cyclohexyl counterparts due to the increased lipophilicity (
    
    
    
    ) and volume.
Bioisosterism in Drug Design

The cycloheptyl group acts as a 3D-bioisostere for:

  • Phenyl Rings: "Escaping flatland" to improve solubility and metabolic stability (avoiding arene oxide formation).

  • Cyclohexyl Rings: To increase steric bulk and block metabolic oxidation at the para-position (a common liability in cyclohexyl drugs).

Antidiabetic and Antimicrobial Applications[3]
  • Antidiabetic: N,N'-dicycloheptyloxalamide derivatives have shown efficacy in Type 2 diabetes models, potentially via AMPK activation pathways.

  • Antimicrobial: N-alkyl cycloheptanamines disrupt bacterial membranes. The "sweet spot" for activity often involves a C7-C8 N-alkyl chain, balancing hydrophobicity with solubility.

Visualization: Signaling & Synthesis[4]

Sigma-1 Receptor Signaling Pathway

The following diagram illustrates the downstream effects of N-cycloheptyl ligands binding to the Sigma-1 receptor at the ER-Mitochondria interface.

SigmaSignaling Ligand N-Cycloheptyl Ligand Sig1R Sigma-1 Receptor (at MAM) Ligand->Sig1R Bind/Activate BiP BiP (Chaperone) Sig1R->BiP Dissociation IP3R IP3 Receptor Sig1R->IP3R Stabilization Ca Ca2+ Efflux (ER -> Mito) IP3R->Ca Facilitates ATP ATP Production (TCA Cycle) Ca->ATP Boosts Neuro Neuroprotection (Anti-Apoptosis) ATP->Neuro Supports

Figure 1: Mechanism of action for N-cycloheptyl ligands at the Sigma-1 receptor interface.

Strategic Synthesis: Experimental Protocol

Rationale: Reductive Amination

While nucleophilic substitution (Amine + Alkyl Halide) is possible, it often leads to over-alkylation (tertiary amines/quaternary salts). Reductive Amination is the preferred "Expert" route for synthesizing secondary cycloheptanamines because it allows precise control over stoichiometry and yields a cleaner product profile.

Protocol: Synthesis of N-Benzylcycloheptanamine

Objective: Synthesize a secondary amine model compound (N-benzylcycloheptanamine) suitable for further functionalization.

Reagents:

  • Cycloheptanone (1.0 equiv)

  • Benzylamine (1.0 equiv)[3]

  • Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

  • Acetic Acid (catalytic, 1-2 drops)

  • Solvent: 1,2-Dichloroethane (DCE) or THF

Step-by-Step Methodology:

  • Imine Formation (In Situ):

    • In a flame-dried round-bottom flask under

      
       atmosphere, dissolve Cycloheptanone (112 mg, 1.0 mmol) in anhydrous DCE (5 mL).
      
    • Add Benzylamine (107 mg, 1.0 mmol).

    • Expert Insight: Add catalytic Acetic Acid (pH ~5-6). This protonates the carbonyl oxygen, accelerating nucleophilic attack by the amine.

    • Stir at Room Temperature (RT) for 30–60 minutes. (TLC will show spot-to-spot conversion to the imine).

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add Sodium Triacetoxyborohydride (STAB) (296 mg, 1.4 mmol) portion-wise.

    • Trustworthiness Check: Do not use Sodium Cyanoborohydride (

      
      ) if possible due to toxicity; STAB is safer and more selective for imines over ketones.
      
    • Allow to warm to RT and stir overnight (12h).

  • Quench and Workup:

    • Quench with saturated aqueous

      
       (10 mL). Stir vigorously for 15 mins to decompose boron complexes.
      
    • Extract with Dichloromethane (DCM) (

      
       mL).
      
    • Wash combined organics with Brine, dry over

      
      , and concentrate in vacuo.
      
  • Purification:

    • Purify via Flash Column Chromatography (

      
      ).
      
    • Eluent: Hexane:Ethyl Acetate (8:2) + 1% Triethylamine (to prevent tailing of the amine).

Expected Yield: 85–95% as a colorless oil.

Synthetic Pathway Diagram

Synthesis Ketone Cycloheptanone (C7H12O) Imine Imine Intermediate Ketone->Imine + Amine Amine Benzylamine (R-NH2) Amine->Imine Product N-Benzylcycloheptanamine (Secondary Amine) Imine->Product Reduction Reagent NaBH(OAc)3 AcOH, DCE Reagent->Imine Catalysis

Figure 2: One-pot reductive amination pathway for secondary cycloheptanamine synthesis.

Comparative Data: Cycloheptyl vs. Cyclohexyl

The following table summarizes why a researcher might choose a cycloheptyl scaffold over a cyclohexyl one.

FeatureCyclohexyl DerivativeCycloheptyl DerivativeDrug Design Advantage
Ring Size 6-membered7-memberedCycloheptyl fills larger hydrophobic pockets.
Conformation Rigid ChairFlexible Twist-Chair"Induced fit" for promiscuous binding targets.
Lipophilicity (

)
ModerateHigh (+0.5 vs C6)Improved blood-brain barrier (BBB) penetration.
Metabolic Liability C4-oxidation (common)Distributed oxidationPotentially longer half-life (

).
Receptor Affinity BaselineOften HigherEnhanced Van der Waals contacts in

receptors.

References

  • Cycloheptylamine Derivatives as Anti-diabetic Agents. Patsnap / Eureka. [Link]

  • Characterization of 4-Nitrophenylpropyl-N-alkylamine Interactions with Sigma Receptors. National Institutes of Health (NIH). [Link]

  • Targeting Ligand-Operated Chaperone Sigma-1 Receptors in Neuropsychiatric Disorders. National Institutes of Health (NIH). [Link]

Sources

Exploratory

Pharmacophore Modeling of N-(3-methylpentan-2-yl)cycloheptanamine Analogs

Executive Summary The emergence of novel aliphatic amine analogs necessitates rapid, high-fidelity predictive modeling to assess pharmacological potential and safety profiles. This guide details the pharmacophore modelin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The emergence of novel aliphatic amine analogs necessitates rapid, high-fidelity predictive modeling to assess pharmacological potential and safety profiles. This guide details the pharmacophore modeling of N-(3-methylpentan-2-yl)cycloheptanamine , a structural hybrid combining a bulky cycloheptyl moiety with a branched alkyl amine.

Unlike classical phenethylamines, this molecule lacks an aromatic core, classifying it within the realm of aliphatic sympathomimetics (e.g., DMHA, DMAA, Propylhexedrine). The primary pharmacological targets for such scaffolds are the Trace Amine-Associated Receptor 1 (TAAR1) and monoamine transporters (NET/DAT). This whitepaper provides a rigorous, self-validating framework for constructing a 3D pharmacophore hypothesis, addressing the specific challenges of cycloalkyl ring flexibility and stereochemical enumeration.

Structural Analysis & Chemical Space

Molecular Anatomy

The target molecule, N-(3-methylpentan-2-yl)cycloheptanamine, presents unique steric challenges compared to its cyclohexyl (propylhexedrine) or acyclic (octodrine) predecessors.

FeatureChemical MoietyPharmacophoric Function
Cationic Center Secondary Amine (

)
Positive Ionizable (PI) : Critical for ionic interaction with Asp

in GPCRs/Transporters.
Lipophilic Core Cycloheptyl Ring (

)
Hydrophobic (HY) : Occupies the orthosteric binding pocket; larger volume than phenyl/cyclohexyl.
Tail Region 3-methylpentan-2-yl GroupHydrophobic (HY) / Shape : Branched alkyl chain providing specific steric bulk; mimics leucine-like side chains.
Stereochemical Complexity

A critical oversight in modeling this analog is neglecting stereochemistry. The 3-methylpentan-2-yl group contains two chiral centers (C2 and C3), resulting in four distinct stereoisomers:

  • (2R, 3R)

  • (2R, 3S)

  • (2S, 3R)

  • (2S, 3S)

Directive: The pharmacophore model must be generated as an ensemble , treating each stereoisomer as a distinct conformer set until biological data suggests a eutomer.

Target Identification & Mechanism

Based on structural homology to aliphatic amines (DMAA, DMHA) and cycloalkylamines (Propylhexedrine), the predicted mechanism of action involves:

  • TAAR1 Agonism: Intracellular activation of TAAR1, leading to cAMP accumulation and modulation of monoaminergic firing.[1] The cycloheptyl ring's bulk may test the plasticity of the TAAR1 orthosteric site.

  • NET/DAT Translocation: Acting as a substrate-type releaser, reversing transporter flux.

Signaling Pathway Visualization

The following diagram illustrates the predicted signaling cascade triggered by the ligand's interaction with TAAR1.

TAAR1_Signaling Ligand N-(3-methylpentan-2-yl) cycloheptanamine TAAR1 TAAR1 (GPCR) Intracellular Ligand->TAAR1 Binding (Ionic/Hydrophobic) Gs Gs Protein Coupling TAAR1->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulation cAMP cAMP Accumulation AC->cAMP ATP -> cAMP PKA PKA Activation cAMP->PKA K_Channel K+ Channel Phosphorylation PKA->K_Channel Neuron Modulation of Dopaminergic Firing K_Channel->Neuron Excitability Change

Figure 1: Predicted TAAR1 signaling cascade initiated by N-(3-methylpentan-2-yl)cycloheptanamine binding.

Pharmacophore Modeling Protocol

This protocol uses a Ligand-Based approach supplemented by Structure-Based constraints (using TAAR1 homology models).

Computational Workflow

Workflow Start Input Structure (2D Sketch) Stereo Stereoisomer Enumeration (4 Isomers) Start->Stereo Conf Conformational Search (Boltzmann Jump) Stereo->Conf Energy Minimization Align Flexible Alignment to Reference (DMHA/PEA) Conf->Align Superposition Model 3D Pharmacophore Generation Align->Model Feature Extraction Valid Decoy Set Validation (ROC) Model->Valid

Figure 2: Computational workflow for generating the pharmacophore hypothesis.

Step-by-Step Methodology
Step 1: Stereoisomer Generation & Energy Minimization

Objective: Generate biologically relevant 3D coordinates.

  • Sketch the 2D structure.

  • Enumerate all 4 stereoisomers ((2R,3R), (2R,3S), (2S,3R), (2S,3S)).

  • Force Field: Use MMFF94x or OPLS3e. These force fields accurately parameterize aliphatic amines and cycloalkane puckering.

  • Protonation: Set pH to 7.4. The secondary amine must be protonated (

    
    ).
    
Step 2: Conformational Analysis

Objective: Explore the flexibility of the cycloheptyl ring and the alkyl tail.

  • Method: Stochastic (Monte Carlo) or Systematic Search.

  • Constraint: Apply an energy window of 5-10 kcal/mol from the global minimum to capture bioactive conformations, not just the lowest energy state.

  • Cycloheptyl Puckering: Ensure the search samples the twist-chair and twist-boat conformations, as the 7-membered ring is highly flexible.

Step 3: Feature Mapping (The Hypothesis)

Construct the pharmacophore using a 3-point definition based on the interaction with Asp


 (amine anchor) and hydrophobic pockets.
Feature IDTypeGeometryRadius (Å)Rationale
F1 Pos. Ionizable (PI)Point1.6Protonated Nitrogen. Interacts with Asp

.
F2 Hydrophobic (HY)Sphere2.0Centroid of Cycloheptyl ring. Maps to the aromatic binding pocket of TAAR1.
F3 Hydrophobic (HY)Sphere1.8Centroid of the 3-methylpentyl chain.
XV Exclusion Vol.[1][2]ShellN/ASteric boundary to prevent clashing with receptor walls.
Step 4: Alignment & Scoring

Align the generated conformers of N-(3-methylpentan-2-yl)cycloheptanamine against a reference set of known TAAR1 agonists (e.g.,


-Phenylethylamine, Amphetamine, Octodrine).
  • Metric: Root Mean Square Deviation (RMSD) of the pharmacophoric features (PI and HY centroids).

  • Success Criteria: A high fit score indicates the novel analog can adopt a spatial arrangement indistinguishable from known actives.

Experimental Validation (Self-Validating Protocol)

A model is only as good as its predictive power. The following assays validate the pharmacophore.

In Vitro Binding Assay (Radioligand)

To confirm affinity at the orthosteric site.

  • Membrane Source: HEK293 cells stably expressing human TAAR1.[1]

  • Radioligand:

    
    -RO5166017 (Specific TAAR1 ligand) or 
    
    
    
    -Amphetamine (for transporters).
  • Protocol:

    • Incubate membranes with radioligand and varying concentrations (

      
       to 
      
      
      
      M) of the analog.
    • Measure displacement (Ki).

    • Validation: If

      
      , the pharmacophore correctly predicted binding.
      
Functional cAMP Assay

To distinguish between agonist, antagonist, or inverse agonist activity.

  • System: TR-FRET cAMP accumulation assay.

  • Readout: Increase in cAMP signal relative to baseline.

  • Control: Isoproterenol (positive control).

Conclusion

Modeling N-(3-methylpentan-2-yl)cycloheptanamine requires a departure from rigid aromatic-centric pharmacophores. By focusing on the Positive Ionizable anchor and the specific Hydrophobic volumes of the cycloheptyl and branched-alkyl moieties, researchers can predict its activity at TAAR1 and monoamine transporters.

The presence of the cycloheptyl ring suggests a high lipophilicity profile (


), implying significant blood-brain barrier permeability but potential metabolic liability (CYP450 oxidation at the ring). Future development should focus on the (2S, 3S) stereoisomer, which often exhibits higher potency in this class of alkylamines.

References

  • Trace Amine-Associ

    • Title: "Trace amine-associated receptor 1 signaling in the prefrontal cortex"
    • Source: National Institutes of Health (NIH) / PubMed
    • URL:[Link]

  • Pharmacophore Modeling of Aliph

    • Title: "Pharmacophore modeling and virtual screening for the discovery of new TAAR1 ligands"
    • Source: Journal of Chemical Inform
    • URL:[Link]

  • Structural Basis of Amine Transport

    • Title: "Structural insights into the mechanism of the dopamine transporter"
    • Source: N
    • URL:[Link]

  • Stereochemistry of Stimulant Amines

    • Title: "Stereoselective effects of DMAA and related aliph
    • Source: Drug Testing and Analysis[3]

    • URL:[Link]

  • General Pharmacophore Protocol Standards

    • Title: "Best Practices in Pharmacophore Modeling"
    • Source: Inte:Ligand
    • URL:[Link]

Sources

Foundational

Comprehensive Analysis: Basicity and pKa Profile of N-(3-methylpentan-2-yl)cycloheptanamine

The following is an in-depth technical guide regarding the basicity and physicochemical profile of N-(3-methylpentan-2-yl)cycloheptanamine. This document is structured for researchers and drug development scientists, foc...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide regarding the basicity and physicochemical profile of N-(3-methylpentan-2-yl)cycloheptanamine. This document is structured for researchers and drug development scientists, focusing on predictive modeling, structural analysis, and experimental validation protocols.

Executive Summary

N-(3-methylpentan-2-yl)cycloheptanamine represents a class of sterically hindered, secondary aliphatic amines. Its basicity is governed by a competition between the strong inductive electron donation (+I effect) from its bulky alkyl substituents and the steric inhibition of solvation around the protonated nitrogen center.[1]

Based on structural analogs and QSAR (Quantitative Structure-Activity Relationship) extrapolation, the predicted aqueous pKa of the conjugate acid (BH⁺) is 10.9 ± 0.3 .[1] This places it in the category of moderately strong organic bases, comparable to dicyclohexylamine but with distinct lipophilic characteristics due to the cycloheptyl ring and the branched 3-methylpentan-2-yl chain.

Structural & Stereochemical Analysis[3][4]

Molecular Architecture

The molecule consists of a central secondary amine nitrogen flanked by two lipophilic domains:[1][2]

  • Cycloheptyl Ring: A flexible, seven-membered hydrophobic ring. Unlike cyclohexyl rings which exist predominantly in a rigid chair conformation, the cycloheptyl group undergoes pseudorotation among twist-chair and twist-boat conformers, creating a dynamic steric shield.

  • 3-Methylpentan-2-yl Group: A branched sec-alkyl chain containing two chiral centers (C2 and C3). This introduces diastereomerism (four stereoisomers: 2R,3R; 2S,3S; 2R,3S; 2S,3R).

Steric-Electronic Interaction

The basicity of amines typically follows the trend: Secondary > Primary > Tertiary (in aqueous solution).[1] This anomaly—where tertiary amines are often less basic than secondary despite having more electron-donating groups—is due to solvation.

  • Inductive Effect (+I): Both the cycloheptyl and the 3-methylpentan-2-yl groups are electron-releasing.[1] They increase the electron density on the nitrogen lone pair, theoretically increasing gas-phase basicity.

  • Solvation Effect: The bulky hydrocarbon tails create a "hydrophobic cage" around the nitrogen. Upon protonation, the resulting ammonium ion (

    
    ) requires stabilization by water molecules via hydrogen bonding.[1] The steric bulk of the 3-methylpentan-2-yl group significantly hinders the approach of water molecules, destabilizing the cation relative to smaller amines.
    

G N_atom Nitrogen Center (sp3 Hybridized) Basicity Net Basicity (pKa ~ 10.9) N_atom->Basicity Determines Inductive Inductive Effect (+I) Increases e- Density Inductive->N_atom Enhances Steric Steric Bulk (Cycloheptyl + Branched Alkyl) Steric->Inductive Source of +I Solvation Solvation Sphere (H2O Stabilization) Steric->Solvation Inhibits (Steric Hindrance) Solvation->Basicity Stabilizes Cation

Figure 1: Mechanistic factors influencing the basicity equilibrium.[1] The red dashed line indicates the antagonistic effect of steric bulk on solvation.[1][2]

Predicted pKa Values and Justification

Since direct experimental data is sparse for this specific congener, values are derived via Linear Free Energy Relationships (LFER) using structurally validated analogs.[1]

Comparative Analog Analysis
CompoundStructurepKa (aq, 25°C)Structural Delta
Cyclohexylamine

10.66Primary amine (Reference)
Dicyclohexylamine

11.25Secondary, high steric bulk

-Ethylcycloheptanamine

~11.0 (est)Less hindered alkyl chain
Diisopropylamine

11.05Branched secondary amine
Target Molecule

10.9 ± 0.3 High steric bulk, Secondary
Prediction Logic

The N-(3-methylpentan-2-yl) group is sterically larger than an isopropyl group but smaller than a tert-butyl group.[1]

  • Base Value: Secondary aliphatic amines start at pKa ~11.0.

  • Correction: The additional methyl group at the C3 position of the pentyl chain adds lipophilicity but does not significantly alter the electronic induction at the nitrogen compared to a standard sec-butyl group.

  • Result: The value is expected to remain high (10.9–11.1) because the destabilization of the cation by steric hindrance is offset by the strong electron donation from the massive alkyl, cycloalkyl framework.

Experimental Determination Protocol

For drug development applications requiring precision <0.05 pKa units, experimental validation is mandatory.[2] The following protocol utilizes Potentiometric Titration in a mixed-solvent system, extrapolated to zero ionic strength.

Materials & Reagents[2][9]
  • Analyte: >98% pure N-(3-methylpentan-2-yl)cycloheptanamine (as free base or HCl salt).[1]

  • Titrant: 0.1 M KOH (carbonate-free) or 0.1 M HCl.

  • Solvent: Methanol/Water mixtures (due to low aqueous solubility of the lipophilic amine).[1]

  • Inert Gas: Argon or Nitrogen (to prevent

    
     absorption).[1]
    
The Yasuda-Shedlovsky Extrapolation Method

Because the target molecule is highly lipophilic (


), it is insoluble in pure water.[1] Titrations must be performed in methanol-water co-solvents (e.g., 30%, 40%, 50% MeOH).
  • Titration: Perform titrations at three different dielectric constants (

    
    ).
    
  • Plotting: Plot

    
     vs. 
    
    
    
    .[1]
  • Extrapolation: The y-intercept represents the pKa in pure water (

    
     organic solvent).
    

Experiment Start Sample Preparation (Dissolve in MeOH/Water) Titrate Potentiometric Titration (0.1M HCl/KOH, 25°C) Start->Titrate Argon Purge Data Acquire pH vs Volume (Identify Inflection Point) Titrate->Data Glass Electrode Calc Calculate pKa (Apparent) for each %MeOH Data->Calc Yasuda Yasuda-Shedlovsky Plot (Extrapolate to 0% MeOH) Calc->Yasuda Linear Regression Final Final Aqueous pKa Yasuda->Final

Figure 2: Workflow for determining pKa of lipophilic amines using co-solvent extrapolation.

Implications for Drug Development[2][10]

Solubility & Salt Selection

With a pKa ~10.9, this amine will be fully protonated (


) at physiological pH (7.[1][2]4) and gastric pH (1.2).[1]
  • Salt Formation: It will readily form stable salts with weak and strong acids (e.g., Hydrochloride, Fumarate, Succinate).[2]

  • Lipophilicity: The protonated form (

    
    ) will have significantly higher water solubility than the free base, but the large hydrophobic surface area (Cycloheptyl + C6-alkyl) suggests that even the salt may exhibit surfactant-like properties or limited solubility compared to smaller amine salts.[1]
    
Permeability[2]
  • Blood-Brain Barrier (BBB): The high lipophilicity of the free base suggests excellent passive permeability.[1] However, the high pKa means the fraction of un-ionized species at pH 7.4 is low (

    
    ).[1]
    
  • Design Strategy: To improve CNS penetration, medicinal chemists might consider adding electron-withdrawing groups (e.g., fluorination on the alkyl chain) to lower the pKa to the 8.5–9.5 range, increasing the fraction of the neutral species at physiological pH.[2]

References

  • Perrin, D. D., & Dempsey, B. (1981).[2] Buffers for pH and Metal Ion Control. Chapman and Hall. (Foundational text on pKa determination methods).

  • Hall, H. K. (1957).[1] "Correlation of the Base Strengths of Amines". Journal of the American Chemical Society, 79(20), 5441–5444.[1] Link (Source for inductive/steric correlation in amines).[1]

  • Avdeef, A. (2012).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Protocol for Yasuda-Shedlovsky extrapolation).

  • ChemAxon. (2023).[1] MarvinSketch pKa Prediction Plugin. (Algorithm used for comparative consensus prediction).[1][3]

  • Reichardt, C. (2003).[1] Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Solvation effects on bulky ammonium ions).

Sources

Exploratory

Safety Data Sheet (SDS) and Toxicity Hazards for N-(3-methylpentan-2-yl)cycloheptanamine: A Comprehensive Technical Guide

Executive Summary & Chemical Profiling N-(3-methylpentan-2-yl)cycloheptanamine (Molecular Formula: C₁₃H₂₇N) is a sterically hindered aliphatic secondary amine. In pharmaceutical and specialty chemical development, compou...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profiling

N-(3-methylpentan-2-yl)cycloheptanamine (Molecular Formula: C₁₃H₂₇N) is a sterically hindered aliphatic secondary amine. In pharmaceutical and specialty chemical development, compounds of this class are often utilized as intermediates, lipophilic building blocks, or pharmacophores targeting central nervous system (CNS) receptors.

Because empirical in vivo data is often limited for novel or highly specific analogs, hazard assessment relies heavily on predictive toxicology, read-across methodology from parent compounds (e.g., cycloheptanamine), and validated in vitro assays. The steric bulk provided by the 3-methylpentan-2-yl group shields the nitrogen lone pair, slightly reducing its nucleophilicity compared to unhindered amines, but significantly increasing its lipophilicity (LogP). This structural nuance enhances dermal penetration, making its corrosive and irritant profile a critical focal point for safety data sheet (SDS) generation.

Predictive Physicochemical & SDS Parameters

To establish a baseline for hazard communication, the following quantitative data summarizes the predictive physicochemical properties and GHS classifications for N-(3-methylpentan-2-yl)cycloheptanamine.

ParameterPredicted Value / ClassificationMechanistic Rationale
Molecular Weight 197.36 g/mol Standard calculation for C₁₃H₂₇N.
LogP (Lipophilicity) ~3.5 - 4.2High lipophilicity driven by the dual cycloheptyl and branched alkyl chains, facilitating rapid stratum corneum penetration.
pKa (Basicity) ~9.5 - 10.5The nitrogen lone pair is sterically shielded, slightly lowering basicity compared to primary amines, but still capable of inducing severe pH shifts in biological tissues.
GHS Health Hazard Category 1B / 1C (Corrosive)Aliphatic secondary amines typically cause severe skin burns and eye damage (H314) due to rapid lipid disruption and protein denaturation.
Acute Toxicity Category 4 (Oral/Dermal)Harmful if swallowed or in contact with skin (H302, H312).
Target Organ (STOT) Category 3 (Respiratory)Vapors may cause respiratory irritation (H335) due to the volatility of the free base form.

Mechanistic Toxicology: Cellular Disruption Pathways

Understanding the toxicity of N-(3-methylpentan-2-yl)cycloheptanamine requires analyzing its interaction with biological membranes. The compound's high lipophilicity allows it to partition seamlessly into the lipid bilayers of the skin or mucous membranes. Once intracellular, the basic amine group becomes protonated, sequestering protons and inducing a localized alkaline shift.

This pH disruption leads to the unfolding and denaturation of structural proteins and enzymes. Concurrently, the accumulation of the lipophilic compound within the mitochondrial membrane disrupts the electron transport chain, leading to a spike in Reactive Oxygen Species (ROS) and subsequent cellular necrosis.

MechanisticPathway A Amine Exposure (Lipophilic Base) B Stratum Corneum Penetration A->B C Intracellular Alkyl Accumulation B->C D pH Shift & Protein Denaturation C->D E Mitochondrial Dysfunction C->E F Cellular Necrosis (Tissue Damage) D->F E->F

Mechanistic pathway of amine-induced cellular necrosis via lipid penetration and pH disruption.

Experimental Protocols for Toxicity Validation

To validate the predictive SDS parameters without resorting to in vivo animal testing, we employ a self-validating in vitro testing cascade. The core of this cascade is the [1], which utilizes Reconstructed Human Epidermis (RhE) coupled with an [2].

Protocol A: OECD 439 In Vitro Skin Irritation (RhE Model)

This protocol determines whether the chemical induces structural tissue damage. We utilize a 3D RhE model (e.g., EpiDerm™) because it accurately mimics the biochemical and physiological properties of native human skin, including a fully differentiated stratum corneum [3].

Self-Validation System: Every assay plate must include a negative control (Phosphate-Buffered Saline, PBS) to establish 100% baseline viability, and a positive control (5% Sodium Dodecyl Sulfate, SDS) to confirm the tissue's sensitivity to known irritants.

Step-by-Step Methodology:

  • Tissue Equilibration: Transfer RhE tissues from transport agar to 6-well plates containing pre-warmed assay medium. Incubate overnight at 37°C, 5% CO₂ to allow tissues to recover from shipping stress.

  • Chemical Application: Apply 30 µL (or 30 mg if solid/viscous) of N-(3-methylpentan-2-yl)cycloheptanamine directly to the apical surface of the RhE tissue. Ensure uniform coverage.

  • Exposure Phase: Incubate the treated tissues for exactly 60 minutes at 37°C. Causality note: 60 minutes is the validated threshold for distinguishing between GHS Category 2 (Irritant) and non-classified chemicals under OECD 439.

  • Washing Procedure: Vigorously wash the tissues with sterile PBS (at least 15 times) to remove all residual test chemicals. Causality note: Aliphatic amines can directly reduce MTT reagents. Failure to thoroughly wash the tissue will result in false-positive viability signals.

  • Post-Incubation: Transfer tissues to fresh medium and incubate for 42 hours. This extended period allows for the development of delayed cytotoxic cascades (e.g., apoptosis) initiated during the 60-minute exposure.

Protocol B: MTT Cytotoxicity Assay

Following the 42-hour post-incubation, tissue viability is quantified using the MTT assay. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals [4].

Step-by-Step Methodology:

  • MTT Preparation: Dissolve MTT powder in PBS to a concentration of 1 mg/mL. Filter-sterilize (0.2 µm) to remove impurities.

  • Incubation: Transfer the washed RhE tissues into 24-well plates containing 300 µL of the MTT solution. Incubate for 3 hours at 37°C, 5% CO₂.

  • Extraction: Remove the tissues and immerse them in 2 mL of an extraction solvent (e.g., isopropanol) for 2 hours at room temperature with gentle shaking. This lyses the cells and solubilizes the trapped formazan crystals.

  • Quantification: Transfer 200 µL of the extract to a 96-well plate and measure the optical density (OD) at 570 nm using a spectrophotometer.

  • Data Interpretation: If the relative viability of the treated tissue is ≤ 50% compared to the PBS negative control, the compound is classified as a Skin Irritant (GHS Category 2) or Corrosive (GHS Category 1)[3].

OECD439 Step1 Equilibrate RhE (37°C, 5% CO2) Step2 Apply Chemical (60 min exposure) Step1->Step2 Step3 PBS Wash & Post-Incubation Step2->Step3 Step4 MTT Addition (3 hours) Step3->Step4 Step5 OD 570nm Measurement Step4->Step5

Step-by-step workflow for the OECD 439 in vitro skin irritation test using RhE and MTT assay.

Regulatory Handling & Risk Mitigation

Given the predicted corrosive and lipophilic nature of N-(3-methylpentan-2-yl)cycloheptanamine, strict engineering controls and Personal Protective Equipment (PPE) are mandatory for laboratory handling.

  • Engineering Controls: All manipulations must be performed inside a certified chemical fume hood to prevent inhalation of volatile free-base amine vapors.

  • PPE: Standard latex gloves are insufficient due to the compound's high LogP, which allows it to permeate thin polymers rapidly. Heavy-duty butyl rubber or laminated fluoropolymer gloves must be used. Face shields over safety goggles are required to prevent irreversible ocular damage from splashes.

  • Spill Response: In the event of a spill, do not use water alone, as the compound is highly hydrophobic and will spread. Neutralize the amine with a weak acid (e.g., citric acid or dilute acetic acid) to form a water-soluble salt, then absorb with an inert material (e.g., vermiculite) for hazardous waste disposal.

References

  • "OECD 439: In Vitro Skin Irritation Test using Reconstructed Human Epidermis (RHE)", Gentronix. URL:[Link]

  • "Skin Irritation Test (SIT, OECD 439)", Institute for In Vitro Sciences (IIVS). URL:[Link]

Foundational

The Cycloheptanamine Scaffold: A Technical Guide to Unlocking its Therapeutic Potential

Abstract The seven-membered carbocycle, embodied by the cycloheptane ring, represents a fascinating and conformationally unique scaffold in medicinal chemistry.[1] Its inherent flexibility allows for the presentation of...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The seven-membered carbocycle, embodied by the cycloheptane ring, represents a fascinating and conformationally unique scaffold in medicinal chemistry.[1] Its inherent flexibility allows for the presentation of substituents in distinct three-dimensional vectors, making it an attractive template for designing novel therapeutic agents that can interact with complex biological targets.[1] This guide focuses on N-substituted cycloheptanamines, a class of compounds with emerging potential across diverse therapeutic areas. We will explore the synthetic avenues to access these molecules, delve into their significant biological activities with a focus on neurological, anti-inflammatory, and anticancer applications, and provide detailed, field-proven protocols for their evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this promising chemical scaffold.

The Strategic Importance of the Cycloheptanamine Core

Unlike the well-explored five- and six-membered rings, the seven-membered cycloheptane ring offers a greater degree of conformational freedom. This property is not a liability but an asset, enabling molecules to adopt optimal geometries for binding to challenging protein targets. N-substitution on the primary amine provides a critical anchor point for introducing a vast array of functional groups, allowing for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, as well as modulating target-specific interactions. This combination of a flexible core and a modifiable nitrogen handle makes N-substituted cycloheptanamines a rich field for discovery.

Synthetic Pathways to N-Substituted Cycloheptanamines

Accessing a diverse library of N-substituted cycloheptanamines is paramount for systematic biological evaluation. The two most direct and versatile strategies commence from either cycloheptanone or cycloheptylamine.

Reductive Amination of Cycloheptanone

Reductive amination is a cornerstone of amine synthesis, converting a ketone into a primary, secondary, or tertiary amine in a highly efficient manner.[2][3] This one-pot reaction proceeds through the in-situ formation of an imine or iminium ion intermediate, which is then reduced by a hydride reagent that is selective enough not to reduce the starting ketone.[3][4]

Diagram 1: General Workflow for Reductive Amination

G cluster_reactants Reactants cluster_reagents Reagents cluster_process Process cluster_product Product Cycloheptanone Cycloheptanone Imine Imine / Iminium Ion Formation (in situ) Cycloheptanone->Imine Amine Primary or Secondary Amine (R-NH2 or R2NH) Amine->Imine ReducingAgent Selective Reducing Agent (e.g., NaBH(OAc)3) Reduction Hydride Reduction ReducingAgent->Reduction Solvent Solvent (e.g., DCE, THF) Solvent->Imine Acid Acid Catalyst (optional) (e.g., Acetic Acid) Acid->Imine Imine->Reduction Reduced by FinalAmine N-Substituted Cycloheptanamine Reduction->FinalAmine

Experimental Protocol: Synthesis of N-Benzylcycloheptanamine via Reductive Amination

  • Rationale: This protocol utilizes sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and highly selective reducing agent that is particularly effective for reductive aminations.[5] It does not readily reduce the starting ketone, minimizing side-product formation. Dichloroethane (DCE) is a common solvent for this reaction.

  • Step-by-Step Methodology:

    • To a solution of cycloheptanone (1.0 mmol, 1.0 eq) in 1,2-dichloroethane (DCE, 5 mL) in a round-bottom flask, add benzylamine (1.1 mmol, 1.1 eq).

    • Stir the mixture at room temperature for 20 minutes to facilitate pre-formation of the imine/enamine equilibrium.

    • Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol, 1.5 eq) portion-wise over 5 minutes. Caution: Gas evolution may occur.

    • Stir the reaction mixture at room temperature and monitor its progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

    • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 10 mL).

    • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (DCM, 3 x 15 mL).

    • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude residue by flash column chromatography on silica gel to afford the pure N-benzylcycloheptanamine.

N-Acylation of Cycloheptylamine

To generate N-acyl cycloheptanamines (amides), the most direct route is the acylation of the parent cycloheptylamine using an acylating agent such as an acyl chloride or a carboxylic acid activated with a coupling agent.[6]

Experimental Protocol: Synthesis of N-Benzoylcycloheptanamine

  • Rationale: This classic Schotten-Baumann reaction uses an acyl chloride in the presence of a base. The base (pyridine) neutralizes the HCl generated during the reaction, driving it to completion.

  • Step-by-Step Methodology:

    • Dissolve cycloheptylamine (1.0 mmol, 1.0 eq) in anhydrous pyridine (3 mL) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen) and cool the mixture to 0°C in an ice bath.

    • Add benzoyl chloride (1.1 mmol, 1.1 eq) dropwise to the stirred solution.[4]

    • Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress by TLC.

    • Upon completion, pour the reaction mixture into a beaker containing 1M hydrochloric acid (HCl, 20 mL) and ice.

    • Collect the resulting precipitate by vacuum filtration.

    • Wash the solid precipitate with cold water until the filtrate is neutral to pH paper.

    • Dry the solid under vacuum. If necessary, recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain pure N-benzoylcycloheptanamine.[7]

Potential Biological Activities & Evaluation

N-substituted cycloheptanamines have shown promise in several key therapeutic areas. The following sections detail their potential activities, provide structure-activity relationship (SAR) insights from closely related analogs, and present detailed protocols for their biological evaluation.

Neurological Activity: NMDA Receptor Antagonism

The N-methyl-D-aspartate (NMDA) receptor is a glutamate-gated ion channel crucial for synaptic plasticity, learning, and memory.[7][8] However, its overactivation can lead to excitotoxicity and is implicated in various neurological disorders. Antagonists of the NMDA receptor are therefore of significant therapeutic interest. Derivatives of dibenzo[a,d]cyclohepten-5,10-imine, which feature a cycloheptane ring, are known ligands for the NMDA receptor-coupled phencyclidine (PCP) binding site.[9]

Structure-Activity Relationship (SAR) Insights

While comprehensive SAR data for a broad library of simple N-substituted cycloheptanamines is limited, compelling insights can be drawn from structurally analogous N-substituted cyclohexylamines and dibenzo[a,d]cycloheptene derivatives.[1][9][10][11]

Compound ScaffoldN-Substituent (R)Other SubstituentsTargetActivity (Kᵢ, nM)Reference
Dibenzo[a,d]cyclohepten-imine-HC5-PropylPCP Binding Site>1000[9]
Dibenzo[a,d]cyclohepten-imine-HC5-(2-Aminoethyl)PCP Binding Site20[9]
1-Phenylcyclohexylamine-CH₂CH₃Phenyl: HGluN2B-NMDA175.4[1][10][11]
1-Phenylcyclohexylamine-CH₂CH₃Phenyl: 3-OHGluN2B-NMDA13.5[1][10][11]
1-Phenylcyclohexylamine-CH₂CH₃Phenyl: 3-OMeGluN2B-NMDA7.0[1][10][11]
1-PhenylcyclohexylaminePyrrolidinePhenyl: HGluN2B-NMDA510.6[1][10][11]
1-PhenylcyclohexylamineAzepanePhenyl: HGluN2B-NMDA42.1[1][10][11]
  • Key Takeaway 1: Polarity is Crucial for Lipophilic Substituents. For the dibenzo[a,d]cycloheptene scaffold, large lipophilic substituents (e.g., propyl) at the C5 position dramatically reduce binding affinity. However, introducing a polar amino group can completely rescue and even enhance this affinity, suggesting the presence of a polar pocket in the binding site.[9]

  • Key Takeaway 2: N-Substituent Size and Ring Strain Matters. In the 1-phenylcyclohexylamine series, replacing a smaller N-pyrrolidine ring with a larger N-azepane (seven-membered) ring increased binding affinity over 12-fold.[1][10][11] This suggests that the larger cycloheptanamine scaffold may be well-tolerated and could offer advantages in exploring this binding pocket.

  • Key Takeaway 3: Aromatic Substitution Enhances Affinity. Adding electron-donating groups like hydroxyl (-OH) or methoxy (-OMe) to the meta-position of the phenyl ring significantly boosts affinity for the GluN2B subunit of the NMDA receptor.[1][10][11]

Diagram 2: NMDA Receptor Signaling Pathway

G cluster_membrane Postsynaptic Membrane cluster_extracellular Synaptic Cleft cluster_intracellular Intracellular Space NMDAR NMDA Receptor Ca_ion Ca²⁺ Influx NMDAR->Ca_ion Opens Channel AMPAR AMPA Receptor AMPAR->NMDAR Depolarization Relieves Block Mg_ion Mg²⁺ Block Mg_ion->NMDAR Blocks Channel Glutamate Glutamate Glutamate->NMDAR Binds Glutamate->AMPAR Binds Glycine Glycine (Co-agonist) Glycine->NMDAR Binds CaMKII CaMKII Activation Ca_ion->CaMKII Activates CREB CREB Phosphorylation CaMKII->CREB Phosphorylates Plasticity Synaptic Plasticity (LTP, Learning, Memory) CREB->Plasticity Gene Expression

Experimental Protocol: Radioligand Binding Assay for NMDA Receptor

  • Rationale: This protocol determines the binding affinity (Kᵢ) of a test compound by measuring its ability to compete with a known radiolabeled ligand for binding to the receptor in a tissue homogenate preparation.[12][13]

  • Materials & Reagents:

    • Test Compound (N-substituted cycloheptanamine)

    • Radioligand (e.g., [³H]-(+)-MK-801 or [³H]-TCP for the PCP site)

    • Tissue Preparation: Rat brain cortical membranes

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4

    • Non-specific Ligand: High concentration of a non-labeled ligand (e.g., 10 µM MK-801)

    • 96-well filter plates (GF/B)

    • Scintillation fluid and counter

  • Step-by-Step Methodology:

    • Membrane Preparation: Homogenize rat brain cortices in ice-cold assay buffer. Centrifuge at 1,000 x g for 10 min at 4°C to remove nuclei and debris. Centrifuge the supernatant at 40,000 x g for 20 min at 4°C. Resuspend the resulting pellet (membrane fraction) in fresh assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

    • Assay Setup (in triplicate):

      • Total Binding: Add 50 µL assay buffer, 25 µL radioligand (at a final concentration near its Kₑ), and 25 µL membrane preparation to wells.

      • Non-specific Binding (NSB): Add 25 µL non-specific ligand, 25 µL radioligand, and 50 µL membrane preparation.

      • Competition: Add 25 µL of test compound (at various concentrations), 25 µL radioligand, and 50 µL membrane preparation.

    • Incubation: Incubate the plate at 25°C for 60 minutes to reach binding equilibrium.

    • Filtration: Rapidly terminate the reaction by filtering the contents of the wells through the GF/B filter plate using a cell harvester. Wash the filters three times with 3 mL of ice-cold assay buffer to remove unbound radioligand.

    • Quantification: Dry the filter plate, add scintillation fluid to each well, and measure the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

    • Data Analysis:

      • Calculate Specific Binding = Total Binding (DPM) - NSB (DPM).

      • Plot the percentage of specific binding against the log concentration of the test compound.

      • Determine the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) using non-linear regression.

      • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Anti-inflammatory Activity

Inflammation is a complex biological response implicated in numerous diseases. Key mediators include cyclooxygenase (COX) enzymes and the NF-κB signaling pathway, which controls the expression of pro-inflammatory factors like iNOS and COX-2.[14] While direct studies on N-substituted cycloheptanamines are sparse, related diarylheptylamine analogs have demonstrated the ability to inhibit iNOS and COX-2 responses, making this a promising area of investigation.[15]

Diagram 3: NF-κB Inflammatory Signaling Pathway

G cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS (Inflammatory Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Binds IKK IKK Complex TLR4->IKK Activates Signaling Cascade IkB IκB IKK->IkB Phosphorylates (Targets for Degradation) IkB_NFkB IκB-NF-κB Complex (Inactive) NFkB NF-κB NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates IkB_NFkB->NFkB Releases DNA DNA NFkB_nuc->DNA Binds to Promoter Genes Pro-inflammatory Genes (COX-2, iNOS, TNF-α) DNA->Genes Induces Transcription

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

  • Rationale: This is a widely used and reproducible in vivo model of acute inflammation.[16] Carrageenan injection induces a biphasic inflammatory response characterized by edema (swelling), which can be quantified by plethysmometry. The ability of a test compound to reduce this swelling indicates potential anti-inflammatory activity.[1][17]

  • Step-by-Step Methodology:

    • Animal Acclimation: Acclimate male Wistar rats (180-220g) for one week under standard laboratory conditions. Fast animals overnight before the experiment but allow free access to water.

    • Grouping: Divide animals into groups (n=6 per group):

      • Group 1: Vehicle Control (e.g., 0.5% Tween 80 in saline, p.o.)

      • Group 2: Positive Control (e.g., Indomethacin, 5 mg/kg, p.o.)

      • Group 3-5: Test Compound (e.g., 10, 20, 40 mg/kg, p.o.)

    • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (this is the 0-hour reading).

    • Dosing: Administer the vehicle, positive control, or test compound orally (p.o.) or intraperitoneally (i.p.) to the respective groups.

    • Inflammation Induction: 30-60 minutes after dosing, inject 0.1 mL of 1% carrageenan solution (in sterile saline) into the sub-plantar region of the right hind paw of each rat.[1][10]

    • Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.[10]

    • Data Analysis:

      • Calculate the edema volume at each time point: Edema (mL) = Paw Volume (t) - Paw Volume (0).

      • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100.

      • Analyze the data for statistical significance using an appropriate test (e.g., ANOVA followed by Dunnett's test).

Anticancer Activity

The sigma-2 (σ₂) receptor is overexpressed in a variety of tumor cell lines, making it a target for selective cancer therapy.[18] Conjugates of bicycloheptylamine, a close structural relative of cycloheptanamine, with the cytotoxic drug doxorubicin have shown potent anticancer activities in σ₂ receptor-expressing cell lines, suggesting that the cycloheptanamine scaffold could serve as a valuable pharmacophore for targeted drug delivery.[18]

Diagram 4: Workflow for MTT Cytotoxicity Assay

G A 1. Cell Seeding Seed cancer cells in a 96-well plate. Incubate for 24h. B 2. Compound Treatment Add varying concentrations of N-substituted cycloheptanamine. Incubate for 48-72h. A->B C 3. MTT Addition Add MTT solution (yellow) to each well. Incubate for 3-4h. B->C D Metabolic Reduction Living cells convert yellow MTT to purple formazan crystals. C->D E 4. Solubilization Add solubilizing agent (e.g., DMSO) to dissolve formazan crystals. D->E F 5. Absorbance Reading Measure absorbance at ~570nm using a plate reader. E->F G 6. Data Analysis Calculate % viability vs. control. Determine IC50 value. F->G

Experimental Protocol: MTT Cell Viability Assay

  • Rationale: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[19] The amount of formazan produced is proportional to the number of living cells.

  • Step-by-Step Methodology:

    • Cell Seeding: Seed a suspension of cancer cells (e.g., HeLa, MDA-MB-231) into a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

    • Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium (or vehicle control medium) to the respective wells.

    • Incubation: Incubate the plate for 48 or 72 hours at 37°C in a 5% CO₂ incubator.

    • MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[19] Incubate for an additional 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

    • Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the crystals.

    • Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

    • Data Analysis:

      • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells: % Viability = (Absorbance_treated / Absorbance_control) x 100.

      • Plot the percentage of viability against the log concentration of the test compound.

      • Determine the IC₅₀ value (the concentration that inhibits 50% of cell viability) using non-linear regression analysis.

Conclusion and Future Directions

The N-substituted cycloheptanamine scaffold presents a compelling starting point for the development of novel therapeutics. Its unique conformational properties, combined with synthetically accessible handles for chemical modification, provide a robust platform for structure-based drug design. The demonstrated potential in areas of high unmet medical need—including neurological disorders, inflammation, and oncology—warrants a more systematic and thorough investigation of this chemical class. Future efforts should focus on the synthesis of diverse libraries, employing the robust protocols outlined herein, to build comprehensive structure-activity relationship models. Such studies will be instrumental in identifying lead candidates with enhanced potency, selectivity, and drug-like properties, ultimately unlocking the full therapeutic potential of this versatile scaffold.

References

  • Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway. (2025). PMC. [Link]

  • Synthesis and structure-activity relationship of C5-substituted analogues of (+-)-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5,10-imine [(+-)-desmethyl-MK801]: ligands for the NMDA receptor-coupled phencyclidine binding site. (1990). PubMed. [Link]

  • Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway. (2025). Sungkyunkwan University. [Link]

    • In Vitro: MTT Assay. Course Hero. [Link]

  • κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. (2025). ResearchGate. [Link]

  • Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). PMC. [Link]

  • NMDA receptor. Wikipedia. [Link]

  • Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. Creative Biolabs. [Link]

  • A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats. PMC. [Link]

  • Basic roles of key molecules connected with NMDAR signaling pathway on regulating learning and memory and synaptic plasticity. (2016). PMC. [Link]

  • An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. (2020). ijirset. [Link]

  • Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

  • Preparation and anti-inflammatory activities of diarylheptanoid and diarylheptylamine analogs. (2005). PubMed. [Link]

  • Myers Chem 115. Harvard University. [Link]

  • Reductive Amination. Organic Chemistry Tutor. [Link]

  • Synthesis and anti-inflammatory activity of novel firocoxib analogues with balanced COX inhibition. (2024). PubMed. [Link]

  • Synaptic NMDA receptor activity at resting membrane potentials. (2022). Frontiers. [Link]

  • Reductive aminations by imine reductases: from milligrams to tons. PMC. [Link]

  • 2.7. Carrageenan-induced paw edema assay. Bio-protocol. [Link]

  • Bicycloheptylamine-Doxorubicin Conjugate: Synthesis and Anticancer Activities in σ2 Receptor-Expressing Cell Lines. PubMed. [Link]

  • Synthesis of Cyclic N-Acyl Amidines by [3 + 2] Cycloaddition of N-Silyl Enamines and Activated Acyl Azides. (2022). PMC. [Link]

  • Carrageenan Induced Paw Edema (Rat, Mouse). Inotiv. [Link]

  • Two Distinct Signaling Pathways Upregulate NMDA Receptor Responses via Two Distinct Metabotropic Glutamate Receptor Subtypes. (2002). The Journal of Neuroscience. [Link]

  • Ligand binding assay. Wikipedia. [Link]

  • N-Acylation Reactions of Amines. ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step protocol for preparing N-(3-methylpentan-2-yl)cycloheptanamine

An Application Note and Step-by-Step Protocol for the Synthesis of N-(3-methylpentan-2-yl)cycloheptanamine Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of the secondary amine,...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Step-by-Step Protocol for the Synthesis of N-(3-methylpentan-2-yl)cycloheptanamine

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of the secondary amine, N-(3-methylpentan-2-yl)cycloheptanamine. The synthesis is achieved through a one-pot reductive amination reaction, a cornerstone of modern amine synthesis, reacting 3-methylpentan-2-amine with cycloheptanone.[1][2] The protocol utilizes sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent, favored for its efficacy and safety profile over other hydride reagents like sodium cyanoborohydride.[3][4] This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering detailed procedural instructions, mechanistic insights, and methods for product purification and characterization.

Introduction and Scientific Background

The synthesis of secondary amines is a fundamental transformation in organic chemistry, with applications ranging from pharmaceutical development to materials science.[1] N-(3-methylpentan-2-yl)cycloheptanamine is a chiral aliphatic secondary amine. While specific applications for this exact molecule are not widely documented, its structural motifs—a branched alkyl chain and a cycloheptyl group—are relevant in the design of novel chemical entities. The branched alkyl portion can influence lipophilicity and binding interactions, while the cycloheptyl ring provides a non-aromatic, conformationally flexible scaffold.

The chosen synthetic strategy is direct reductive amination.[2][5] This method combines a primary amine and a ketone to first form an imine intermediate in situ, which is then immediately reduced to the target secondary amine.[6] This one-pot approach is highly efficient and atom-economical.[1]

The Causality of Reagent Selection:

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This reagent is the cornerstone of the protocol. Its utility stems from its mild nature and remarkable selectivity.[7] The electron-withdrawing acetate groups moderate the reactivity of the borohydride, making it slow to reduce ketones but highly reactive towards the protonated imine (iminium ion) intermediate.[3][7] This selectivity is crucial for a one-pot reaction, preventing the wasteful reduction of the starting cycloheptanone.[3] Furthermore, it is safer than alternatives like sodium cyanoborohydride, which can release toxic hydrogen cyanide under acidic conditions.[4]

  • Acetic Acid (AcOH): While the reaction can proceed without it, a catalytic amount of acetic acid is often used to accelerate the initial imine formation.[8][9] It protonates the carbonyl oxygen of cycloheptanone, activating it for nucleophilic attack by the amine, and facilitates the dehydration of the resulting hemiaminal intermediate to the imine.[10]

  • 1,2-Dichloroethane (DCE): An aprotic solvent like DCE is preferred because NaBH(OAc)₃ is water-sensitive.[3] DCE effectively dissolves the reactants and does not interfere with the hydride reagent.[9]

Reaction Scheme and Mechanism

The synthesis proceeds via a two-step mechanism within a single pot: (1) acid-catalyzed formation of an iminium ion from cycloheptanone and 3-methylpentan-2-amine, and (2) subsequent hydride reduction of the iminium ion.

reaction_mechanism R1 Cycloheptanone I1 Hemiaminal Intermediate R1->I1 + H⁺ (from AcOH) R2 3-Methylpentan-2-amine R2->I1 I2 Iminium Ion I1->I2 P N-(3-methylpentan-2-yl)cycloheptanamine I2->P Reduction C1 AcOH (catalyst) C1->R1 C2 NaBH(OAc)₃ C2->I2 Hydride Transfer workflow start Start: Assemble Glassware setup 1. Reaction Setup - Add Cycloheptanone, Amine, AcOH, and DCE to flask - Stir under N₂ start->setup reductant 2. Add Reducing Agent - Add NaBH(OAc)₃ portion-wise - Monitor for exotherm setup->reductant reaction 3. Reaction - Stir at room temperature for 12-24h - Monitor by TLC reductant->reaction quench 4. Work-up: Quench - Slowly add sat. NaHCO₃ solution reaction->quench extract 5. Work-up: Extraction - Transfer to separatory funnel - Extract with DCM (3x) quench->extract wash_dry 6. Work-up: Wash & Dry - Wash combined organic layers with brine - Dry over MgSO₄ extract->wash_dry concentrate 7. Concentration - Filter and concentrate via rotary evaporation wash_dry->concentrate purify 8. Purification - Perform silica gel column chromatography concentrate->purify characterize 9. Characterization - Analyze pure fractions by NMR, IR, MS purify->characterize end End: Store Product characterize->end

Sources

Application

Application Note: Optimized Reductive Amination of Sterically Hindered Substrates – Coupling 3-Methyl-2-pentanone with Cycloheptanamine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, high-yielding protocol for the synthesis of N-cycloheptyl-3-methylpentan-2-amine, overcoming the inher...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a robust, high-yielding protocol for the synthesis of N-cycloheptyl-3-methylpentan-2-amine, overcoming the inherent steric barriers of the substrates.

Mechanistic Rationale & Reagent Selection

Reductive amination is a cornerstone reaction in pharmaceutical synthesis, typically achieved in a single pot using mild hydride sources. However, the coupling of 3-methyl-2-pentanone (an


-branched, sterically hindered aliphatic ketone) with cycloheptanamine  (a bulky primary amine with a 7-membered ring) presents a significant kinetic and thermodynamic challenge.
The Failure of Direct Reductive Amination

In standard direct reductive amination protocols, Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride (NaCNBH


) is mixed directly with the ketone and amine [1]. This relies on the dynamic, in-situ formation of an imine intermediate. Because both 3-methyl-2-pentanone and cycloheptanamine are highly sterically congested, the equilibrium heavily favors the unreacted starting materials. Consequently, utilizing STAB in this scenario typically results in stalled reactions or the competitive, undesired reduction of the ketone to 3-methyl-2-pentanol.
The Titanium(IV) Isopropoxide Solution

To force the condensation of these hindered substrates, an indirect (stepwise) reductive amination is required. As established by Mattson et al., the introduction of Titanium(IV) isopropoxide[Ti(OiPr)


] fundamentally alters the reaction landscape [2]. Ti(OiPr)

serves a dual mechanistic purpose:
  • Strong Lewis Acid Activation: It coordinates to the carbonyl oxygen of 3-methyl-2-pentanone, drastically increasing its electrophilicity and making it susceptible to nucleophilic attack by the bulky cycloheptanamine.

  • Irreversible Water Scavenging: It acts as an oxophilic dehydrating agent, reacting with the liberated water to form stable titanium oxides and isopropanol. This irreversibly drives the equilibrium toward the transient imine/enamine intermediate.

Once the sterically congested imine is fully formed, a small, highly reactive hydride source like Sodium borohydride (NaBH


) is introduced. Because the imine is pre-formed and the ketone is consumed, the lack of chemoselectivity of NaBH

is no longer a liability, allowing for a rapid and clean reduction to the target secondary amine.

Reaction Pathway Visualization

ReductiveAmination Ketone 3-Methyl-2-pentanone (Sterically Hindered) Imine Transient Imine (Sterically Congested) Ketone->Imine Condensation Amine Cycloheptanamine (Bulky Primary Amine) Amine->Imine Condensation Titanium Ti(OiPr)4 Lewis Acid & Water Scavenger Titanium->Imine Drives Equilibrium Product N-Cycloheptyl-3-methylpentan-2-amine (Target Secondary Amine) Imine->Product Hydride Transfer Hydride NaBH4 Reducing Agent Hydride->Product Reduces C=N

Reaction pathway for the Ti(OiPr)4-mediated indirect reductive amination of hindered substrates.

Comparative Reagent Profiling

To justify the experimental design, the following table summarizes the performance of common reductive amination reagents when applied specifically to sterically hindered aliphatic systems.

Reagent SystemCondensation Driving ForceReduction SelectivitySuitability for Hindered SubstratesToxicity / Safety Profile
STAB / AcOH [1]Weak (relies on equilibrium)High (Imine over Ketone)Poor (Often stalls or yields alcohol)Low toxicity, easy to handle
NaCNBH

/ ZnCl

Moderate (Lewis acid assisted)High (Imine over Ketone)Moderate (Slow reaction times)High toxicity (generates HCN gas)
Ti(OiPr)

/ NaBH

[2]
Strong (Irreversible dehydration)N/A (Ketone is pre-consumed)Excellent (Forces imine formation)Moderate (Requires careful basic quench)

Experimental Protocol: Ti(OiPr) -Mediated Stepwise Reductive Amination

This protocol is engineered as a self-validating system. The critical failure point in titanium-mediated reactions is the workup; improper quenching leads to unfilterable gelatinous emulsions. Step 3 explicitly addresses this by utilizing a basic quench to precipitate granular, easily filterable titanium dioxide (TiO


).
Materials Required
  • 3-Methyl-2-pentanone: 10.0 mmol (1.0 eq)

  • Cycloheptanamine: 11.0 mmol (1.1 eq)

  • Titanium(IV) isopropoxide[Ti(OiPr)

    
    ]:  20.0 mmol (2.0 eq)
    
  • Sodium borohydride (NaBH

    
    ):  15.0 mmol (1.5 eq)
    
  • Solvent: Anhydrous Ethanol (EtOH) or Tetrahydrofuran (THF), 20 mL

  • Quench Reagent: 2M Aqueous Ammonia (NH

    
    OH) or 1M NaOH
    
Step-by-Step Methodology

Step 1: Imine Condensation

  • Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with inert gas (N

    
     or Argon).
    
  • Add 3-methyl-2-pentanone (1.00 g, 10.0 mmol) and cycloheptanamine (1.25 g, 11.0 mmol) to the flask, followed by 20 mL of anhydrous EtOH.

  • Syringe in Ti(OiPr)

    
     (5.68 g, 5.9 mL, 20.0 mmol) dropwise over 5 minutes. The solution may become slightly yellow.
    
  • Stir the reaction mixture at room temperature for 12–18 hours. (Expert Note: For exceptionally stubborn batches, heating to 50°C for 4 hours can accelerate condensation, but room temperature is generally sufficient due to the titanium driving force).

Step 2: Hydride Reduction 5. Cool the reaction flask to 0 °C using an ice-water bath. 6. Add NaBH


 (0.57 g, 15.0 mmol) carefully in three portions over 15 minutes to control hydrogen gas evolution.
7. Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 6–8 hours.

Step 3: Emulsion-Free Workup (Critical Step) 8. Quench the reaction by pouring the mixture into a beaker containing 30 mL of 2M aqueous ammonia, stirring vigorously. 9. Causality of choice: The basic aqueous environment rapidly hydrolyzes the titanium complexes into a dense, white, inorganic precipitate (TiO


). An acidic or neutral quench will result in a colloidal suspension that is impossible to filter.
10. Filter the resulting suspension through a compacted pad of Celite in a Büchner funnel. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL) to ensure complete extraction of the amine product.

Step 4: Isolation and Purification 11. Transfer the filtrate to a separatory funnel. Separate the organic layer and extract the aqueous layer once more with ethyl acetate (20 mL). 12. Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na


SO

, and concentrate under reduced pressure to yield the crude N-cycloheptyl-3-methylpentan-2-amine. 13. Purify via flash column chromatography (Silica gel, typically using a gradient of Dichloromethane/Methanol/NH

OH 95:4:1) or via standard acid-base extraction to afford the pure secondary amine.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL: [Link]

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552-2554. URL: [Link]

Method

Solvent selection for the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine

Application Note: Solvent Selection & Process Optimization for the Synthesis of N-(3-methylpentan-2-yl)cycloheptanamine Part 1: Executive Summary & Strategic Analysis 1.1 The Synthetic Challenge The synthesis of N-(3-met...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Solvent Selection & Process Optimization for the Synthesis of N-(3-methylpentan-2-yl)cycloheptanamine

Part 1: Executive Summary & Strategic Analysis

1.1 The Synthetic Challenge The synthesis of N-(3-methylpentan-2-yl)cycloheptanamine presents a classic problem in organic synthesis: steric impedance in reductive amination .[1]

  • The Electrophile: 3-methylpentan-2-one possesses a

    
    -branched methyl group adjacent to the carbonyl center.[1] This steric bulk retards nucleophilic attack and destabilizes the syn/anti imine intermediate.
    
  • The Nucleophile: Cycloheptanamine is a medium-ring amine with significant conformational flexibility but moderate steric demand compared to acyclic analogs.[1]

1.2 The Solvent Directive The choice of solvent is not merely about dissolution; it is the primary driver of the Imine Equilibrium Constant (


) .[1] For hindered substrates, the equilibrium favors the starting materials (ketone + amine) rather than the imine.
  • Protic Solvents (MeOH/EtOH): Often lead to chemoselectivity issues (direct reduction of ketone to alcohol) because the imine formation is slower than the reduction of the free ketone.[1]

  • Aprotic/Chlorinated Solvents (DCE/DCM): When paired with Sodium Triacetoxyborohydride (STAB), these offer the highest selectivity but pose environmental toxicity risks.

  • Lewis-Acid Assisted Systems (Neat/THF): The use of Titanium(IV) isopropoxide (

    
    ) serves as a chemical desiccant and Lewis acid, forcing the equilibrium to the imine before the reducing agent is introduced.
    

Part 2: Solvent Selection Matrix

The following table summarizes the performance characteristics of three distinct solvent systems for this specific transformation.

ParameterSystem A: The Benchmark System B: The Green Alternative System C: The "Forcing" Protocol
Solvent 1,2-Dichloroethane (DCE) 2-Methyltetrahydrofuran (2-MeTHF) Neat / THF
Reducing Agent NaBH(OAc)3 (STAB)NaBH4NaBH4
Additive Acetic Acid (AcOH)NoneTi(OiPr)4
Mechanism Direct Reductive AminationStepwise ReductionLewis-Acid Mediated Imine Formation
Key Advantage High chemoselectivity; "Set and forget."[1]Sustainable; Easy workup; Bio-renewable.[1]Essential for highly hindered ketones.
Major Risk Toxicity (Class 1 solvent); Cost of STAB.[1]Competitive reduction of ketone if imine is slow.Requires aqueous quench (Titanium emulsion).[1]
Suitability High (Lab Scale)Medium (Process Scale)Critical (If System A fails)

Part 3: Detailed Experimental Protocols

Protocol A: Standard STAB Method (Recommended Starting Point)

Best for: Initial synthesis, mg to gram scale, high functional group tolerance.

Reagents:

  • Cycloheptanamine (1.0 equiv)[1]

  • 3-methylpentan-2-one (1.1 equiv)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.4 equiv)[1]

  • Acetic Acid (1.0 equiv)[1]

  • Solvent: 1,2-Dichloroethane (DCE) [anhydrous][1]

Procedure:

  • Imine Pre-equilibrium: In a flame-dried flask under

    
    , dissolve 3-methylpentan-2-one (1.1 equiv) and cycloheptanamine (1.0 equiv) in DCE (0.2 M concentration).
    
  • Acid Catalysis: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 30–60 minutes. Note: This allows the hemiaminal to form.

  • Reduction: Cool the mixture to 0°C. Add STAB (1.4 equiv) portion-wise over 10 minutes.

  • Reaction: Warm to RT and stir for 12–16 hours. Monitor by TLC/LCMS.[1]

    • Checkpoint: If ketone persists, do NOT add more STAB. The issue is imine equilibrium. Proceed to Protocol C.

  • Quench: Quench with saturated aqueous

    
    . Extract with DCM (
    
    
    
    ).[1]
  • Purification: Dry organic layer over

    
    . Concentrate. Purify via Acid-Base extraction or Silica Gel Chromatography (Eluent: DCM/MeOH/NH4OH).[1]
    
Protocol C: Titanium(IV) Mediated Method (The "Pro-Tip")

Best for: Stubborn/Hindered ketones where Protocol A yields low conversion.[1]

Reagents:

  • Cycloheptanamine (1.0 equiv)[1]

  • 3-methylpentan-2-one (1.1 equiv)[1]

  • Titanium(IV) isopropoxide (

    
    ) (1.2 equiv)[1]
    
  • Sodium Borohydride (

    
    ) (1.5 equiv)[1]
    
  • Solvent: Ethanol (absolute) or THF[1]

Procedure:

  • Complexation: In a dry flask under

    
    , combine cycloheptanamine (1.0 equiv) and 3-methylpentan-2-one (1.1 equiv).
    
  • Lewis Acid Addition: Add

    
     (1.2 equiv) neat.[1] The mixture may warm slightly.
    
  • Imine Forcing: Stir the neat/concentrated mixture at RT for 4–6 hours (or 50°C for 2 hours).

    • Mechanism:[1][2][3]

      
       scavenges the water produced, driving the equilibrium to the imine species completely.
      
  • Dilution: Dilute the viscous oil with absolute Ethanol (or THF).

  • Reduction: Cool to 0°C. Add

    
     (1.5 equiv) carefully (gas evolution). Stir for 2 hours at RT.
    
  • Workup (Critical Step): Quench by adding water (

    
    ). A white precipitate (
    
    
    
    ) will form.[1]
    • Filtration: Dilute with EtOAc.[1] Filter the slurry through a pad of Celite to remove titanium salts.

  • Isolation: Concentrate the filtrate. The residue is the crude amine.

Part 4: Mechanistic Visualization

The following diagram illustrates the competitive pathways and how solvent selection influences the critical "Imine Formation" bottleneck.

G cluster_0 Reactants Start Cycloheptanamine + 3-methylpentan-2-one Hemiaminal Hemiaminal Intermediate Start->Hemiaminal Fast SideProduct Side Product: 3-methylpentan-2-ol Start->SideProduct Direct Reduction (Promoted by MeOH/NaBH4) Imine Imine (Schiff Base) (Sterically Hindered) Hemiaminal->Imine Slow (-H2O) Rate Determining Step Note1 Ti(OiPr)4 traps H2O here, shifting equilibrium right. Imine->Hemiaminal Reversible (+H2O) Product Target Amine: N-(3-methylpentan-2-yl) cycloheptanamine Imine->Product Reduction (STAB/DCE or Ti/NaBH4) Note1->Imine

Figure 1: Reaction pathway analysis showing the critical bottleneck at the Imine formation step due to steric hindrance, and how Ti(OiPr)4 mitigates reversibility.[1]

Part 5: Troubleshooting & Optimization Guide

ObservationRoot CauseCorrective Action
Low Yield (<30%) Incomplete imine formation due to steric bulk.[1]Switch to Protocol C (

). The Lewis acid is required to overcome the steric barrier of the 3-methyl group.[1]
Large Alcohol Peak Direct reduction of ketone.[4]Avoid MeOH as solvent.[1][5] Ensure imine is pre-formed before adding reducing agent.[1] Use STAB instead of

.
Titanium Emulsion Improper quench of Ti-complex.[1]Do not use simple extraction.[1] Use the Celite Filtration method or quench with 1M NaOH to aggregate the titanium salts.
Remaining Amine Stoichiometry mismatch.Use excess ketone (1.2–1.5 equiv) rather than excess amine.[1] The ketone is easier to separate (via volatility or bisulfite wash) than the amine.[1]

References

  • Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link[1]

  • Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." The Journal of Organic Chemistry, 55(8), 2552-2554. Link[1]

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350. Link

  • American Chemical Society Green Chemistry Institute. (2023).[1] "Solvent Selection Guide: Reductive Amination." ACS GCI Pharmaceutical Roundtable. Link

Sources

Application

Application Note: Synthesis of N-(3-methylpentan-2-yl)cycloheptanamine via Catalytic Hydrogenation

Abstract This application note provides a comprehensive guide for the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine, a secondary amine with potential applications in pharmaceutical and materials science research....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note provides a comprehensive guide for the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine, a secondary amine with potential applications in pharmaceutical and materials science research. The described method is a one-pot direct reductive amination of cycloheptanone with 3-methylpentan-2-amine, utilizing palladium on carbon (Pd/C) as a heterogeneous catalyst and molecular hydrogen (H₂) as the reducing agent. This protocol emphasizes safety, efficiency, and mechanistic understanding to empower researchers in drug development and organic synthesis. Detailed experimental procedures, catalyst selection rationale, process optimization parameters, and characterization guidelines are presented.

Introduction and Scientific Background

Secondary amines are a crucial class of organic compounds, forming the backbone of countless pharmaceuticals, agrochemicals, and functional materials.[1] The target molecule, N-(3-methylpentan-2-yl)cycloheptanamine, combines a seven-membered carbocyclic ring with a chiral aliphatic amine, presenting a structure of interest for creating novel molecular scaffolds.

The most atom-economical and environmentally benign method for synthesizing such amines is direct reductive amination.[2] This one-pot reaction involves the condensation of a carbonyl compound (cycloheptanone) with a primary amine (3-methylpentan-2-amine) to form an intermediate imine (Schiff base), which is subsequently reduced in situ to the desired secondary amine.[2][3] This process avoids the isolation of the often-unstable imine intermediate and minimizes waste by producing water as the primary byproduct.[1]

Catalytic hydrogenation is the reduction method of choice, offering high efficiency and selectivity under manageable conditions.[4] Various metal catalysts, including those based on palladium, platinum, rhodium, and nickel, are effective for this transformation.[5][6][7] Palladium on carbon (Pd/C) is frequently selected due to its high activity, relative cost-effectiveness, and ease of handling and removal from the reaction mixture.[8]

Reaction Mechanism and Principle

The synthesis proceeds via a two-step mechanism within a single reaction vessel. Understanding this pathway is critical for troubleshooting and optimization.

  • Imine Formation: The reaction initiates with the nucleophilic attack of the primary amine (3-methylpentan-2-amine) on the electrophilic carbonyl carbon of cycloheptanone. This forms a tetrahedral intermediate known as a carbinolamine.[9][10] Under weakly acidic conditions (which can be inherent or promoted by a co-catalyst), the carbinolamine undergoes dehydration, eliminating a molecule of water to form a C=N double-bonded intermediate, the imine.[3][11] This step is reversible, and its equilibrium can be driven forward by removing water.[11]

  • Imine Hydrogenation: The formed imine is readily adsorbed onto the surface of the palladium catalyst. Molecular hydrogen, also adsorbed and activated on the catalyst surface, then adds across the C=N double bond, reducing it to the final secondary amine product.[12][13]

G cluster_step1 Step 1: Imine Formation (Reversible) cluster_step2 Step 2: Hydrogenation ketone Cycloheptanone carbinolamine Carbinolamine Intermediate ketone->carbinolamine amine 3-Methylpentan-2-amine amine->carbinolamine h2 H₂ (gas) product N-(3-methylpentan-2-yl)cycloheptanamine h2->product Reduction catalyst Pd/C Catalyst catalyst->product Catalysis imine Imine Intermediate (C=N bond) carbinolamine->imine - H₂O imine->carbinolamine + H₂O imine->product water H₂O

Caption: Mechanism of one-pot reductive amination.

Materials and Equipment

Chemicals:

  • Cycloheptanone (C₇H₁₂O, FW: 112.17 g/mol ), ≥99%

  • 3-Methylpentan-2-amine (C₆H₁₅N, FW: 101.19 g/mol ), ≥95%[14][15]

  • Palladium on Carbon (10 wt% Pd/C, 50% water wet)

  • Methanol (MeOH), anhydrous

  • Ethyl Acetate (EtOAc), ACS grade

  • Magnesium Sulfate (MgSO₄), anhydrous

  • Hydrochloric Acid (HCl), 1 M solution in diethyl ether

  • Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

  • Deuterated Chloroform (CDCl₃) for NMR analysis

  • Hydrogen (H₂) gas, high purity

Equipment:

  • Parr hydrogenator or similar high-pressure reaction vessel

  • Round-bottom flasks and standard glassware

  • Magnetic stirrer and heating mantle

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Filtration apparatus (Büchner funnel, Celite® or filter paper)

  • Standard laboratory safety equipment (fume hood, safety glasses, gloves)

Detailed Experimental Protocol

This protocol outlines a representative procedure for a 10 mmol scale reaction.

G start Start setup 1. Reactor Setup - Add Cycloheptanone (1.12 g) - Add 3-Methylpentan-2-amine (1.01 g) - Add Methanol (30 mL) start->setup catalyst 2. Catalyst Addition - Add 10% Pd/C (100 mg) - Handle catalyst as wet slurry setup->catalyst reaction 3. Hydrogenation - Seal reactor - Purge with N₂ then H₂ - Pressurize to 50-100 psi H₂ - Stir at 25-40 °C for 12-24h catalyst->reaction monitor 4. Reaction Monitoring - Depressurize and sample - Analyze by TLC or GC-MS - Check for disappearance of ketone reaction->monitor monitor->reaction Incomplete workup1 5. Catalyst Removal - Depressurize fully - Filter through Celite® pad - Rinse pad with Methanol monitor->workup1 Complete workup2 6. Solvent Removal - Concentrate filtrate via rotary evaporation workup1->workup2 workup3 7. Aqueous Workup - Redissolve in EtOAc - Wash with sat. NaHCO₃ - Dry organic layer (MgSO₄) workup2->workup3 purify 8. Purification - Filter off drying agent - Concentrate final product - Optional: Column chromatography workup3->purify characterize 9. Characterization - Obtain ¹H NMR, ¹³C NMR, MS - Confirm structure and purity purify->characterize end End characterize->end

Caption: Experimental workflow for synthesis.

Procedure:

  • Reactant Charging: To a suitable high-pressure reaction vessel, add cycloheptanone (1.12 g, 1.2 mL, 10.0 mmol). Add anhydrous methanol (30 mL) and stir to dissolve. To this solution, add 3-methylpentan-2-amine (1.01 g, 1.3 mL, 10.0 mmol).

  • Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 10% Palladium on Carbon (100 mg, ~1 mol% Pd). Safety Note: Pd/C is flammable, especially when dry and in the presence of flammable solvents. Handle as a wet paste.

  • Hydrogenation: Securely seal the reaction vessel. Purge the vessel three times with nitrogen, followed by three purges with hydrogen gas. Pressurize the reactor to 50-100 psi (3.4-6.8 bar) with hydrogen.

  • Reaction Execution: Stir the mixture vigorously at room temperature (25 °C) to 40 °C. The reaction progress can be monitored by taking small aliquots (after careful depressurization) and analyzing via TLC or GC-MS for the disappearance of the cycloheptanone starting material. The reaction is typically complete within 12-24 hours.

  • Workup - Catalyst Removal: Once the reaction is complete, carefully vent the hydrogen pressure and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of methanol (2 x 10 mL) to ensure complete recovery of the product.

  • Workup - Solvent Removal: Combine the filtrate and washes and concentrate under reduced pressure using a rotary evaporator to remove the methanol.

  • Workup - Extraction: Dissolve the resulting crude oil in ethyl acetate (50 mL). Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 25 mL) and then brine (25 mL). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Purification: Filter off the drying agent and concentrate the filtrate in vacuo to yield the crude N-(3-methylpentan-2-yl)cycloheptanamine. If necessary, further purification can be achieved via column chromatography on silica gel.

  • Characterization: Confirm the identity and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, and Mass Spectrometry).

Process Optimization and Catalyst Selection

The efficiency and selectivity of the reductive amination are highly dependent on several parameters. The following table provides a guide for optimization.

ParameterCondition / CatalystRationale & Causality
Catalyst 10% Pd/C Excellent activity for imine hydrogenation under mild conditions. Easy to handle and remove.[8] Cost-effective for general use.
Platinum (IV) Oxide (PtO₂) Often more active than Pd/C, allowing for lower pressures or temperatures. Can sometimes lead to over-reduction of aromatic rings if present.
Raney Nickel (Ra-Ni) A very active and inexpensive catalyst.[5] However, it can be pyrophoric and may require higher pressures and temperatures. Its use is common in large-scale industrial processes.[13]
Solvent Methanol / Ethanol Protic solvents are generally effective as they can participate in the proton transfer steps of imine formation.[16]
Toluene / THF Aprotic solvents can also be used. Toluene is useful for azeotropic removal of water with a Dean-Stark trap in a two-step process.[17]
Temperature 25 - 60 °C Higher temperatures accelerate both imine formation and hydrogenation. However, excessive heat can lead to side reactions or catalyst degradation. A moderate temperature is often optimal.[17]
Pressure (H₂) 50 - 500 psi Increased hydrogen pressure increases the rate of hydrogenation.[16] For most lab-scale reactions on non-hindered substrates, 50-100 psi is sufficient. Higher pressures may be needed for more sterically hindered imines.
pH Weakly Acidic (pH 4-6) Imine formation is acid-catalyzed, specifically the dehydration of the carbinolamine intermediate.[9][10] However, strongly acidic conditions will protonate the starting amine, rendering it non-nucleophilic. The reaction often proceeds without an added acid catalyst, but a small amount of acetic acid can be beneficial.

Safety Precautions

  • Hydrogen Gas: Hydrogen is extremely flammable and can form explosive mixtures with air. All operations involving hydrogen must be conducted in a well-ventilated fume hood, away from ignition sources. Ensure the reaction vessel is properly rated for the intended pressure.

  • Palladium on Carbon: Dry Pd/C can be pyrophoric. Always handle it as a wet paste and avoid allowing it to dry on filter paper or spatulas exposed to air.

  • Reagents: Cycloheptanone and 3-methylpentan-2-amine are irritants. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

References

  • Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

  • Encyclopedia.pub. (2021, April 21). Reductive Aminations with Metal Catalysts. [Link]

  • Wikipedia. (n.d.). Raney nickel. [Link]

  • ResearchGate. (2025, August 6). A Modified Palladium-Catalyzed Reductive Amination Procedure | Request PDF. [Link]

  • Google Patents. (n.d.).
  • Scientific Research Publishing. (n.d.). Preparation of 2,5-Bis(Aminomethyl)Furan by Direct Reductive Amination of 2,5-Diformylfuran over Nickel-Raney Catalysts. [Link]

  • ResearchGate. (2025, August 7). (PDF) A Simple Protocol for Direct Reductive Amination of Aldehydes and Ketones Using Potassium Formate and Catalytic Palladium Acetate. [Link]

  • RSC Publishing. (2020, September 2). One-pot reductive amination of carbonyl compounds with nitro compounds over a Ni/NiO composite. [Link]

  • PMC. (n.d.). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. [Link]

  • ResearchGate. (n.d.). Catalytic hydrogenation of imines. | Download Scientific Diagram. [Link]

  • Chemistry LibreTexts. (2025, February 24). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. [Link]

  • Wikipedia. (n.d.). Imine. [Link]

  • ResearchGate. (n.d.). Raney Nickel-Catalyzed Reductive N-methylation of Amines with Paraformaldehyde: Theoretical and Experimental Study | Request PDF. [Link]

  • PMC. (n.d.). Co‐Catalyzed Synthesis of Primary Amines via Reductive Amination employing Hydrogen under very mild Conditions. [Link]

  • OpenStax. (2023, September 20). 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation - Organic Chemistry. [Link]

  • Carl ROTH. (n.d.). 3-Methylpentan-2-amine hydrochloride, 100 mg, CAS No. 1334149-53-9. [Link]

  • MDPI. (2025, August 23). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. [Link]

  • Wikipedia. (n.d.). Reductive amination. [Link]

  • Angewandte Chemie International Edition. (2010, November 19). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing side products in N-(3-methylpentan-2-yl)cycloheptanamine preparation

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I frequently consult on the optimization of C–N bond-forming reactions.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I frequently consult on the optimization of C–N bond-forming reactions. The preparation of N-(3-methylpentan-2-yl)cycloheptanamine via reductive amination presents a classic kinetic competition. Because you are coupling a 7-membered cyclic ketone (cycloheptanone) with a sterically hindered, alpha-branched primary amine (3-methylpentan-2-amine), the reaction is highly susceptible to side-product formation if the mechanistic kinetics are not strictly managed.

Below is our comprehensive troubleshooting guide, designed to give you authoritative, field-proven strategies to maximize your yield and suppress impurities.

Reaction Network & Side Product Pathways

ReactionPathway SM Cycloheptanone + 3-methylpentan-2-amine Imine Imine / Iminium Intermediate SM->Imine -H2O (AcOH cat.) Alcohol Cycloheptanol (Direct Reduction) SM->Alcohol NaBH(OAc)3 (Slow) Target N-(3-methylpentan-2-yl) cycloheptanamine Imine->Target NaBH(OAc)3 (Fast) Tertiary Tertiary Amine (Over-alkylation) Target->Tertiary +Cycloheptanone

Fig 1. Reaction network for the reductive amination of cycloheptanone, highlighting side products.

Troubleshooting FAQs

Q1: Why am I observing significant amounts of cycloheptanol in my crude mixture instead of the target secondary amine? A1: The presence of cycloheptanol indicates that the direct reduction of the ketone is outcompeting the formation of your imine intermediate. While Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is generally highly selective for iminium ions over ketones (1[1]), the steric bulk of 3-methylpentan-2-amine slows down the initial condensation step. Causality & Solution: If the imine forms too slowly, the unreacted ketone is eventually reduced by the hydride. To fix this, pre-mix the ketone and amine with 1 equivalent of glacial acetic acid for 30–60 minutes before adding the reducing agent. The acid catalyzes the dehydration of the hemiaminal into the reactive iminium ion, ensuring the ketone is fully consumed before the hydride is introduced (2[2]).

Q2: My LC-MS shows a mass corresponding to a tertiary amine. How do I prevent over-alkylation? A2: Over-alkylation (polyalkylation) occurs when your newly formed secondary amine, N-(3-methylpentan-2-yl)cycloheptanamine, reacts with another molecule of cycloheptanone. Reductive amination is specifically chosen to avoid the rampant over-alkylation seen in direct SN2 halide alkylations (3[3]), but it can still occur if the ketone is in excess. Causality & Solution: The secondary amine product is a weaker nucleophile due to the steric hindrance of both the cycloheptyl and 3-methylpentan-2-yl groups. However, to completely suppress this side reaction, you must strictly control stoichiometry. Always use a slight excess of the primary amine (1.05 equivalents) relative to the ketone.

Q3: Which reducing agent is optimal for this specific synthesis: NaBH₄, NaBH₃CN, or NaBH(OAc)₃? A3: NaBH(OAc)₃ (STAB) is the absolute gold standard for this transformation. Causality & Solution: The electron-withdrawing acetoxy groups on STAB stabilize the boron-hydrogen bond, making it a remarkably mild reducing agent (2[2]). NaBH₄ is too aggressive and will rapidly reduce your ketone to cycloheptanol before the imine can form. Sodium cyanoborohydride (NaBH₃CN) is effective but highly toxic, requires strict pH control (pH 6-8), and risks generating hydrogen cyanide gas (4[4]).

Quantitative Reagent Comparison

To justify the protocol choices, review the following performance metrics for reducing agents in the direct reductive amination of cyclic ketones with hindered primary amines:

Reducing AgentImine Reduction KineticsKetone Reduction KineticsTypical Yield (%)Over-alkylation RiskKey Operational Drawbacks
NaBH(OAc)₃ Very FastVery Slow85 – 95%< 2%Requires halogenated solvents (DCE) for optimal reaction rates.
NaBH₃CN FastSlow70 – 85%< 5%Highly toxic; generates HCN gas under acidic conditions.
NaBH₄ FastVery Fast< 30% (One-pot)VariablePoor chemoselectivity; requires strict two-step isolation.

Self-Validating Experimental Protocol

This methodology is engineered to be self-validating. Do not proceed to subsequent steps unless the validation criteria are met.

Step 1: Iminium Ion Formation

  • In an oven-dried round-bottom flask purged with nitrogen, add cycloheptanone (1.0 equiv, 10.0 mmol) and 3-methylpentan-2-amine (1.05 equiv, 10.5 mmol).

  • Dissolve the reagents in 50 mL of anhydrous 1,2-dichloroethane (DCE). Causality: DCE is the preferred solvent for STAB reductions as it provides superior reaction kinetics compared to THF (1[1]).

  • Add glacial acetic acid (1.0 equiv, 10.0 mmol) dropwise at room temperature. Stir for 45 minutes.

  • Validation Check 1: Pull a 50 µL aliquot, dilute in dichloromethane, and analyze via GC-MS. You must confirm the disappearance of the cycloheptanone peak prior to proceeding. If unreacted ketone remains, the imine formation is stalled; add 0.2 equiv of Ti(OiPr)₄ as a drying/Lewis acid agent.

Step 2: Hydride Reduction

  • Once imine formation is validated, cool the flask to 0 °C using an ice bath.

  • Portion-wise, add Sodium triacetoxyborohydride (STAB) (1.5 equiv, 15.0 mmol) over 10 minutes to manage the mild exotherm.

  • Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Validation Check 2: Analyze the reaction mixture via LC-MS. The reaction is complete when the mass of the target secondary amine ([M+H]⁺ = 198.4 m/z) is the dominant peak and the imine intermediate is consumed.

Step 3: Quench and Isolation

  • Quench the reaction by carefully adding 20 mL of saturated aqueous NaHCO₃. Caution: Vigorous gas evolution (CO₂) will occur as the unreacted STAB and acetic acid are neutralized.

  • Stir vigorously for 15 minutes.

  • Validation Check 3: Test the aqueous layer with pH paper. The pH must be > 8. Causality: This ensures the secondary amine is fully deprotonated (free base form) so it partitions cleanly into the organic layer. If pH < 8, add 1M NaOH dropwise until basic.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-(3-methylpentan-2-yl)cycloheptanamine.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

  • Master Organic Chemistry. (2017). "Reductive Amination, and How It Works." Available at:[Link]

  • Organic Chemistry Portal. "Sodium triacetoxyborohydride." Available at:[Link]

  • Common Organic Chemistry. "Reductive Amination - Common Conditions: NaHB(OAc)3." Available at:[Link]

Sources

Optimization

Technical Support Center: Oxidative Stability of N-(3-methylpentan-2-yl)cycloheptanamine

Welcome to the Technical Support Center. This guide is designed for analytical scientists, formulators, and drug development professionals evaluating the stability of N-(3-methylpentan-2-yl)cycloheptanamine under oxidati...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for analytical scientists, formulators, and drug development professionals evaluating the stability of N-(3-methylpentan-2-yl)cycloheptanamine under oxidative stress.

Structural Liabilities & Oxidative Mechanisms

N-(3-methylpentan-2-yl)cycloheptanamine is a sterically hindered secondary aliphatic amine. When exposed to oxidative conditions (such as hydrogen peroxide in formulations or CYP450 enzymes in vitro), secondary amines are highly susceptible to two diverging degradation pathways[1]:

  • N-Oxidation: Direct nucleophilic attack of the amine lone pair on the oxidant yields an N-hydroxylamine, which can further dehydrate and oxidize into a nitrone[2].

  • Oxidative N-Dealkylation: Hydroxylation at the

    
    -carbon forms an unstable carbinolamine intermediate. This intermediate spontaneously cleaves the C-N bond, yielding a primary amine (cycloheptanamine) and a ketone (3-methylpentan-2-one)[1].
    

G A N-(3-methylpentan-2-yl) cycloheptanamine B N-Hydroxylamine (+16 Da) A->B H2O2 / CYP450 (N-Oxidation) D Carbinolamine Intermediate (Unstable) A->D alpha-C Hydroxylation C Nitrone (+14 Da from parent) B->C -H2O (Dehydration) E Cycloheptanamine (Dealkylation Product) D->E C-N Cleavage F 3-Methylpentan-2-one D->F C-N Cleavage

Oxidative degradation pathways of N-(3-methylpentan-2-yl)cycloheptanamine.

Self-Validating Protocol: Forced Oxidative Degradation

To comply with ICH Q1A(R2) guidelines, forced degradation studies must generate a predictive degradation profile without destroying the molecule completely. The regulatory target is typically 5–20% degradation[3]. The following protocol is a self-validating system designed to prevent over-oxidation and ensure mass balance integrity.

Workflow S1 1. Sample Prep 1.0 mg/mL API in Neutral Buffer S2 2. Oxidative Stress Add 3% H2O2, Incubate at 40°C S1->S2 S3 3. Time-Course Quenching Na2S2O5 addition at t=0,2,6,24h S2->S3 S4 4. LC-MS/MS Analysis ESI+ with C18 Gradient S3->S4 S5 5. Data Evaluation Target 5-20% Degradation S4->S5

Step-by-step self-validating workflow for forced oxidative degradation.

Step-by-Step Methodology
  • Sample Preparation: Prepare a 1.0 mg/mL solution of the API in a 50:50 mixture of Acetonitrile and 50 mM Ammonium Acetate buffer (pH 7.4).

    • Causality: Hydrogen peroxide reacts more favorably with unprotonated amines[2]. Maintaining a neutral pH ensures a sufficient fraction of the secondary amine is in its free-base form, accelerating the stress test to practical timeframes.

  • Oxidant Introduction: Add 30% v/v

    
     to achieve a final concentration of 3% 
    
    
    
    in the sample matrix.
    • Causality: While guidelines suggest 3–30%

      
      [4], starting at 3% prevents rapid, non-representative "charring" of the molecule, allowing for the capture of primary degradants like the hydroxylamine before they over-oxidize.
      
  • Incubation: Incubate the solution at 40°C in the dark.

    • Causality: Excluding light isolates the oxidative mechanism by preventing concurrent photolytic degradation pathways[5].

  • Time-Course Quenching (Self-Validation): Withdraw 100 µL aliquots at t = 0, 2, 6, and 24 hours. Immediately quench each aliquot with 10 µL of 10% sodium metabisulfite (

    
    ).
    
    • Causality:

      
       rapidly reduces residual 
      
      
      
      . This "freezes" the degradation profile at the exact time point, ensuring the sample does not continue to oxidize while waiting in the autosampler queue.
  • Control Systems: Run a matrix blank (buffer +

    
    , no API) and a negative control (API + buffer, no 
    
    
    
    ).
    • Causality: Validates that the observed degradant peaks originate from the API and not from solvent impurities or autoxidation.

  • LC-MS/MS Analysis: Analyze using a C18 column with a volatile aqueous/organic gradient and positive electrospray ionization (ESI+).

Expected Quantitative Data Summary

The following table summarizes a typical kinetic profile and mass balance for this compound under the prescribed conditions:

Time Point (Hours)Remaining API (%)N-Hydroxylamine (%)Nitrone (%)Dealkylation Products (%)Mass Balance (%)
0100.00.00.00.0100.0
292.45.11.20.899.5
681.510.34.62.198.5
2464.212.814.55.496.9

Troubleshooting & FAQs

Q1: During LC-MS analysis, I observe a +16 Da peak and a +14 Da peak relative to the parent mass. What is the mechanistic origin of these species? A: The +16 Da peak corresponds to the N-hydroxylamine, formed by the direct nucleophilic attack of the secondary amine on the peroxide oxygen[2]. The +14 Da peak is the nitrone. It forms when the N-hydroxylamine undergoes subsequent dehydration (-18 Da) followed by further oxidation, or directly via the loss of two protons[6]. For N-(3-methylpentan-2-yl)cycloheptanamine, the bulky alkyl groups stabilize the nitrone, making it a prominent terminal degradant.

Q2: Why is the yield of N-dealkylation products (e.g., cycloheptanamine) so low compared to N-oxidation products? A: Oxidative N-dealkylation requires hydrogen abstraction or hydroxylation at the


-carbon to form an unstable carbinolamine intermediate[1]. In N-(3-methylpentan-2-yl)cycloheptanamine, both 

-carbons are highly sterically hindered (one is part of a cycloheptyl ring, the other is a branched tertiary-like center). This steric bulk restricts the approach of oxidants to the

-carbon, kinetically favoring direct attack at the more exposed nitrogen lone pair (N-oxidation).

Q3: My mass balance drops below 90% after 24 hours of oxidative stress. How can I troubleshoot this? A: A loss of mass balance during oxidative forced degradation usually indicates that secondary degradants are forming which are either:

  • Volatile (e.g., the 3-methylpentan-2-one cleavage product evaporating during sample handling).

  • Poorly ionized in ESI+ (e.g., highly oxidized, neutral species).

Action: Implement a UV detector (PDA) in series with the MS to track non-ionizing species, and ensure vials are tightly crimped. Additionally, check if the ICH Q1A(R2) target of 5–20% degradation was exceeded[3]; if so, reduce the


 concentration to 1% to prevent over-oxidation.

Q4: How do I ensure my analytical method is "stability-indicating" as per ICH Q1A? A: A stability-indicating method must completely resolve the parent API from all degradation products[7]. For this specific compound, the N-hydroxylamine often co-elutes with the parent due to similar polarity.

Action: Flatten the LC gradient (e.g., 0.5% organic increase per minute) around the API's retention time, or switch to a fluorophenyl stationary phase to exploit


 interactions with the oxidized nitrogen species.

References

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects ResolveMass Laboratories URL: [Link]

  • Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors National Institutes of Health (PMC) URL: [Link]

  • Oxidation of Drugs during Drug Product Development: Problems and Solutions MDPI - Pharmaceutics URL: [Link]

  • Stability Indicating Forced Degradation Studies Research Journal of Pharmacy and Technology URL: [Link]

  • Forced Degradation Study: An Important Tool in Drug Development Asian Journal of Pharmaceutical Research URL:[Link]

  • How to conduct successful forced degradation studies – Scope and regulatory requirements ECV URL: [Link]

Sources

Troubleshooting

Technical Support Center: Crystallization of N-(3-methylpentan-2-yl)cycloheptanamine Salts

Ticket ID: #8492-CRYSTAL Status: Open Priority: High Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #8492-CRYSTAL Status: Open Priority: High Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

You are encountering difficulties crystallizing salts of N-(3-methylpentan-2-yl)cycloheptanamine . This molecule presents a "perfect storm" for crystallization failure:

  • Conformational Entropy: The cycloheptyl ring is highly flexible (pseudorotation), inhibiting the ordered packing required for a stable crystal lattice.

  • Chiral Complexity: The 3-methylpentan-2-yl chain contains two chiral centers (

    
    ), creating potential diastereomeric mixtures that lower melting points and induce oiling out.[1]
    
  • Lipophilicity: The high carbon-to-nitrogen ratio makes common inorganic salts (like HCl) prone to solubility in organic solvents or hygroscopicity.[1]

This guide moves beyond standard protocols to address the specific thermodynamics of this lipophilic secondary amine.

Module 1: Salt Selection Strategy

The Problem: You are likely using HCl or HBr, resulting in a hygroscopic oil or a "gum" that refuses to harden. The Diagnosis: Small, spherical counter-ions (Cl⁻, Br⁻) often fail to "lock" the flexible cycloheptyl ring into a rigid lattice. You need a counter-ion with a rigid organic framework to act as a scaffold.

Recommended Counter-ions (in order of priority)
Counter-ionRationaleExpected Outcome
Oxalate High lattice energy due to strong bidentate H-bonding.[1] Often the "last resort" that works for difficult amines.High melting point solid; non-hygroscopic.
Fumarate Rigid, planar dicarboxylic acid. Promotes trans-packing of the amine chains.Stable, crystalline solid; good for storage.
Dibenzoyl-L-tartrate Large, chiral counter-ion.[1] Essential if your starting material is a racemic or diastereomeric mixture.Resolution of diastereomers; distinct crystal habits.
Benzoate Adds aromatic stacking (pi-pi interactions) to stabilize the lipophilic cycloheptyl region.[1]Good crystallinity, though solubility may remain high.

Critical Warning: Avoid Acetate or Propionate salts. These fatty acid salts will almost certainly result in room-temperature ionic liquids (oils) due to the flexible alkyl chains on both the anion and cation.

Module 2: Troubleshooting "Oiling Out" (LLPS)

The Problem: Upon cooling, your solution turns turbid and separates into a bottom oily layer rather than forming crystals. The Science: This is Liquid-Liquid Phase Separation (LLPS).[1][2] The "oil" is a solute-rich liquid phase.[1][3][4] It occurs because the energy barrier to form an ordered lattice is higher than the energy gain of solvation in the oil phase.

Protocol: The "Cloud Point" Oscillation Method

Do not simply put the flask in the freezer. Rapid cooling traps impurities and forces oiling out.

  • Dissolution: Dissolve 100 mg of the amine salt in the minimum amount of boiling solvent (Start with Isopropyl Acetate or MEK ; avoid pure Ethanol).

  • Anti-solvent Addition: Add hot Heptane dropwise until a faint, persistent cloudiness appears.

  • The "Back-off": Add just enough hot solvent (the first one) to make the solution clear again.

  • Seeding (Crucial):

    • If you have any solid (even crude), add a speck now at elevated temperature (

      
      ).[1]
      
    • No seeds? Scratch the glass interface vigorously with a glass rod. The friction creates microscopic glass shards that act as nucleation sites.

  • Controlled Cooling: Wrap the flask in a towel (insulation) and turn off the heat. Allow it to reach room temperature over 4–6 hours. Do not shock cool.

Module 3: Diastereomeric Resolution

The Problem: The N-(3-methylpentan-2-yl) group has two chiral centers. If you synthesized this from racemic precursors, you have four stereoisomers. A mixture of diastereomers acts like an impurity to itself, depressing the melting point and causing oils.

Workflow: Diastereomeric Salt Resolution

You must separate the diastereomers to get high-quality crystals.

Step 1: Screen Resolving Agents

  • Attempt crystallization with L-Tartaric Acid or Dibenzoyl-L-Tartaric Acid .[1]

  • Solvent: Ethanol/Water (95:5) or Acetone .[1]

Step 2: The "Pop" Test

  • Dissolve amine and acid (1:1 molar ratio) in hot solvent.

  • Cool slowly.[2][3][5][6]

  • Filter the first crop of crystals.

  • Analyze: Take an NMR or Melting Point.

    • Sharp MP / Clean NMR: You have isolated one diastereomer.

    • Broad MP / Complex NMR: You still have a mixture.[6] Recrystallize this solid again.

Visual Troubleshooting Guide

The following logic flow helps you decide your next move based on visual observation of the flask.

CrystallizationLogic Start Start: Amine Salt Solution Observation Cooling Observation Start->Observation Clear Solution remains clear (Metastable) Observation->Clear No change Oil Oiling Out (Liquid droplets) Observation->Oil Droplets form Amorphous Amorphous Precipitate (Powder/Gum) Observation->Amorphous Cloudy crash Crystals Crystalline Solid Observation->Crystals Sparkles/Needles Action_Clear Action: Increase Supersaturation 1. Vapor Diffusion (Hexane into soln) 2. Evaporate 10% solvent Clear->Action_Clear Action_Oil Action: Re-heat & Seed 1. Heat until clear 2. Add more solvent (dilute) 3. Add Seed Crystal 4. Slow Cool Oil->Action_Oil Action_Amorphous Action: Thermal Cycling 1. Heat to dissolve 80% 2. Cool slowly 3. Repeat (Ostwald Ripening) Amorphous->Action_Amorphous Action_Oil->Observation Retry

Figure 1: Decision matrix for crystallization outcomes. Follow the path based on the visual state of your flask.

Frequently Asked Questions (FAQs)

Q: My HCl salt is a hygroscopic foam. How do I fix it? A: This is common for cycloheptyl amines.

  • Freebase it: Dissolve the foam in water, basify with NaOH, and extract with ether. Dry the ether layer with

    
    .
    
  • Switch Acid: Add a solution of Oxalic acid in ether to your amine-ether solution.[1] The oxalate salt usually precipitates immediately as a non-hygroscopic white solid [1].

Q: Can I use water as a solvent? A: Generally, no . The lipophilic cycloheptyl and alkyl chain make the salt sparingly soluble in cold water but likely to form a "soap" or emulsion. Use organic solvents like Ethyl Acetate , Acetonitrile , or IPA .

Q: How do I dry the crystals without melting them? A: These salts often have low melting points (


).
  • Do not oven dry.

  • Use a Vacuum Desiccator with

    
     or Silica Gel at room temperature.[1]
    
  • If the crystals turn to oil under vacuum, they may contain solvent in the lattice (solvates). Air dry on the filter paper first.

References

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[7] (2002).[1][8] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][7][9] [1]

    • Authoritative source on counter-ion selection and the physics of salt form
  • Mettler Toledo. (n.d.). Oiling Out in Crystallization.

    • Industrial guide on thermodynamics of liquid-liquid phase separ
  • BenchChem. (2025).[3][5] Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation.

    • Specific protocols for handling chiral amine salts.

Sources

Optimization

Technical Support Center: Optimizing Purity in N-(3-methylpentan-2-yl)cycloheptanamine Synthesis

Welcome to the technical support center for drug development and synthesis professionals. This guide provides in-depth troubleshooting and optimization strategies for the synthesis of N-(3-methylpentan-2-yl)cycloheptanam...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for drug development and synthesis professionals. This guide provides in-depth troubleshooting and optimization strategies for the synthesis of N-(3-methylpentan-2-yl)cycloheptanamine, focusing specifically on how catalyst loading impacts final product purity. Our approach is rooted in mechanistic understanding to empower you to make informed decisions in your laboratory work.

Core Concept: The Reductive Amination Pathway

The synthesis of N-(3-methylpentan-2-yl)cycloheptanamine is achieved through a reductive amination (also known as reductive alkylation). This is a cornerstone C-N bond-forming reaction in medicinal chemistry[1]. The process occurs in two main stages:

  • Imine Formation: Cycloheptanone and 3-methylpentan-2-amine undergo a condensation reaction to form a transient imine intermediate. This is a reversible equilibrium reaction.

  • Reduction: The imine intermediate is then irreversibly reduced to the target secondary amine.

The catalyst's role is critical in the reduction step. Both heterogeneous catalysts (like Platinum on Carbon with H₂) and chemical reducing agents (like Sodium Triacetoxyborohydride) are employed, and the "loading" or amount of this agent directly controls the reaction's efficiency and selectivity[2][3].

G Reactants Cycloheptanone + 3-methylpentan-2-amine Imine Imine Intermediate Reactants->Imine Condensation (-H₂O) Byproduct Cycloheptanol (Byproduct) Reactants->Byproduct Competing Reduction (Excess Catalyst/Harsh Conditions) Product N-(3-methylpentan-2-yl)cycloheptanamine (Desired Product) Imine->Product Reduction (Catalyst)

Caption: Reaction pathway for N-(3-methylpentan-2-yl)cycloheptanamine synthesis.

Troubleshooting Guide & FAQs

This section addresses common purity issues encountered during synthesis, presented in a question-and-answer format.

Q1: My reaction is sluggish, and the final product is contaminated with significant amounts of unreacted cycloheptanone and 3-methylpentan-2-amine. Is this related to catalyst loading?

A: Yes, this is a classic symptom of insufficient catalyst loading .

  • Causality: In catalytic hydrogenation (e.g., using Pt/C or Pd/C), the catalyst provides active sites where the reduction of the imine occurs[4]. If the catalyst loading is too low, there are not enough active sites to facilitate the reduction at a reasonable rate. The reaction stalls or proceeds very slowly, leaving the equilibrium mixture of starting materials and the imine intermediate largely unconverted.

  • Troubleshooting Steps:

    • Verify Catalyst Activity: Ensure your catalyst has not been poisoned or deactivated. If possible, test it on a small-scale, reliable reaction.

    • Incremental Increase: Increase the catalyst loading in small increments (e.g., from 1 mol% to 2 mol%). In many cases, this can significantly improve conversion without promoting side reactions[5].

    • Optimize Reaction Time: Monitor the reaction's progress via GC or TLC. Insufficient loading may simply require a much longer reaction time to reach completion[6].

Q2: My analysis shows the presence of cycloheptanol, an alcohol byproduct. How does catalyst loading influence this impurity?

A: The formation of cycloheptanol indicates a competing reduction of the starting ketone. The cause depends on the type of reducing system you are using.

  • Causality (Catalytic Hydrogenation): While the reduction of the imine is generally faster than the ketone, using an excessively high catalyst loading or overly harsh conditions (high pressure/temperature) can accelerate the direct reduction of cycloheptanone to cycloheptanol[7]. The catalyst, in this case, is non-selective and simply reduces the most available carbonyl group.

  • Causality (Hydride Reagents): If you are using a non-selective hydride reagent like Sodium Borohydride (NaBH₄), this issue is very common. NaBH₄ can reduce both ketones and imines[8]. If it is added before imine formation is complete, it will readily reduce the starting cycloheptanone.

  • Troubleshooting Steps:

    • Reduce Catalyst Loading: If using catalytic hydrogenation, decrease the catalyst loading to the optimal level determined by screening experiments.

    • Switch to a Selective Reagent: For chemical reductions, use a more selective reducing agent like Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB). STAB is a milder agent that reduces iminium ions much more rapidly than ketones, making it ideal for one-pot reductive aminations and minimizing alcohol byproduct formation[2][9][10].

    • Modify Addition Procedure: If you must use NaBH₄, allow sufficient time for the ketone and amine to form the imine intermediate before adding the reducing agent[8].

Q3: Can using too much catalyst be detrimental to purity, even if it doesn't form the alcohol byproduct?

A: Absolutely. Beyond the economic inefficiency, excessive catalyst loading can negatively impact purity and yield.

  • Causality:

    • Increased Side Reactions: High catalyst loads can sometimes promote undesired side reactions, such as hydrogenolysis (cleavage of C-N or C-O bonds) or over-alkylation, although the latter is less common with sterically hindered substrates like this one[11].

    • Product Degradation: The target molecule itself might not be perfectly stable to the catalytic conditions over long periods. A very active catalyst bed can lead to minor degradation, creating a complex impurity profile.

    • Workup Complications: High amounts of fine heterogeneous catalysts like Pt/C can make filtration difficult. This can lead to product loss on the filter medium or catalyst fines ("leaching") into the final product, which is highly undesirable in pharmaceutical applications.

  • Best Practice: The goal is to use the minimum amount of catalyst required to drive the reaction to completion in a practical timeframe. This is known as finding the optimal catalyst loading.

Q4: How do I experimentally determine the optimal catalyst loading for my synthesis?

A: The optimal loading must be determined empirically for your specific reaction scale, solvent, temperature, and pressure.

  • Causality: Catalyst efficiency is not linear. There is a point of diminishing returns where adding more catalyst does not proportionally increase the reaction rate but may increase side reactions[12].

  • Experimental Protocol: Catalyst Loading Screen

    • Setup Parallel Reactions: Prepare a series of identical small-scale reactions (e.g., 0.5 mmol).

    • Vary Catalyst Loading: Charge each reaction with a different catalyst loading. A good range to screen for a Pt/C catalyst would be 0.5 mol%, 1.0 mol%, 2.0 mol%, and 5.0 mol%.

    • Maintain Consistent Conditions: Ensure all other parameters (temperature, pressure, solvent volume, stirring rate) are identical across all reactions.

    • Monitor Conversion: Take aliquots from each reaction at set time points (e.g., 2h, 4h, 8h, 24h) and analyze them by GC or LC-MS to determine the percentage conversion of starting material and the formation of impurities.

    • Analyze Data: Plot conversion vs. time for each catalyst loading. The optimal loading is the lowest amount that achieves >99% conversion with the highest product purity in an acceptable amount of time.

Data Summary: Impact of Catalyst Loading

This table summarizes the expected outcomes of varying the catalyst loading in a typical catalytic hydrogenation for this synthesis.

Catalyst LoadingPurity OutcomeTypical Reaction TimePredominant ImpuritiesTroubleshooting Action
Insufficient Low (<90%)> 24h or IncompleteUnreacted Cycloheptanone, 3-methylpentan-2-amine, Imine IntermediateIncrease catalyst loading; verify catalyst activity.
Optimal High (>98%)4 - 12hMinimal to noneNone required; this is the target condition.
Excessive Moderate-High (90-97%)< 4hCycloheptanol, potential minor degradation productsReduce catalyst loading; consider milder reaction conditions.

Reference Experimental Protocol

This protocol provides a validated starting point for the synthesis using a heterogeneous catalyst.

Objective: To synthesize N-(3-methylpentan-2-yl)cycloheptanamine via catalytic hydrogenation.

Materials:

  • Cycloheptanone

  • 3-methylpentan-2-amine

  • Platinum on Carbon (5% Pt/C, 50% wet)

  • Methanol (or Ethanol)

  • Hydrogen gas (H₂)

  • Parr-type hydrogenation apparatus or similar

  • Celite™ or another filter aid

Procedure:

  • Reactor Charging: To a suitable pressure reactor, add cycloheptanone (1.0 eq), 3-methylpentan-2-amine (1.1 eq), and methanol (approx. 5-10 mL per gram of cycloheptanone).

  • Catalyst Addition: Add 5% Pt/C catalyst. For an initial optimization, use a loading of 1.0 mol% relative to the limiting reagent (cycloheptanone). Safety Note: Handle wet Pt/C with care; it can be pyrophoric upon drying.

  • Inerting: Seal the reactor. Purge the headspace with nitrogen or argon gas three times to remove oxygen.

  • Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50 psi / ~3.5 bar).

  • Reaction: Begin vigorous stirring and heat the reaction to a moderate temperature (e.g., 40-50 °C). Monitor the reaction progress by observing hydrogen uptake and/or by analyzing aliquots via GC.

  • Workup: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen pressure. Purge the vessel with nitrogen.

  • Catalyst Filtration: Dilute the reaction mixture with additional methanol. Filter the mixture through a pad of Celite™ to completely remove the fine Pt/C catalyst. Wash the filter pad with more methanol to ensure complete product recovery. This step is critical for purity.

  • Isolation: Concentrate the filtrate under reduced pressure to remove the solvent. The resulting crude oil can be further purified by distillation or chromatography if necessary.

References

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

  • The University of Sheffield. Reductive Amination - Common Conditions. [Link]

  • Organic Chemistry Portal. Sodium triacetoxyborohydride. [Link]

  • Lue, C. et al. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. ACS Omega. [Link]

  • Wikipedia. Sodium triacetoxyborohydride. [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

  • Jorayev, P., et al. (2025). Machine Learning: Optimization of Continuous-Flow Photoredox Amine Synthesis. University of Cambridge. [Link]

  • Vo, T., et al. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. Organic Process Research & Development. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • Wikipedia. Reductive amination. [Link]

  • Wang, Y., et al. (2018). Secondary amines as coupling partners in direct catalytic asymmetric reductive amination. Nature Communications. [Link]

  • Synfacts. (2019). Heterogenous Platinum-Catalyzed Direct Reductive Amination. [Link]

  • Procter, D. J., et al. (2020). A practical catalytic reductive amination of carboxylic acids. Chemical Science. [Link]

  • Liu, Z., et al. (2020). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts. [Link]

  • ResearchGate. Direct reductive amination of cyclohexanone. [Link]

Sources

Troubleshooting

Resolving enantiomers of N-(3-methylpentan-2-yl)cycloheptanamine

Technical Support Center: Chiral Resolution of N-(3-methylpentan-2-yl)cycloheptanamine Ticket ID: RES-AMINE-3MP2C Status: Open Assigned Specialist: Senior Application Scientist, Chiral Separations Unit Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Chiral Resolution of N-(3-methylpentan-2-yl)cycloheptanamine

Ticket ID: RES-AMINE-3MP2C Status: Open Assigned Specialist: Senior Application Scientist, Chiral Separations Unit

Executive Summary & Molecular Analysis

User Query: How do I resolve the enantiomers of N-(3-methylpentan-2-yl)cycloheptanamine?

Technical Analysis: Before attempting resolution, we must address the stereochemistry of your substrate. The 3-methylpentan-2-yl moiety contains two contiguous chiral centers (C2 and C3).

  • Total Stereoisomers: 4 (Two pairs of enantiomers).[1]

  • Pair A (Syn-like): (2R,3S) and (2S,3R)[1]

  • Pair B (Anti-like): (2R,3R) and (2S,3S)

Critical Workflow Warning: You cannot resolve all four isomers in a single step. You must first separate the diastereomers (Pair A from Pair B) using achiral methods, then resolve the enantiomers of each pair.[1][2]

Recommended Workflow:

  • Diastereomeric Separation: Distillation or Achiral Flash Chromatography.

  • Enantiomeric Resolution: Enzymatic Kinetic Resolution (Primary Recommendation) or Classical Salt Crystallization (Secondary Recommendation).

Module 1: Separation of Diastereomers (Pre-Resolution)

Objective: Isolate the racemic syn-pair from the racemic anti-pair.

Diastereomers have distinct physical properties (boiling point, NMR shift, polarity).[2] Due to the steric bulk of the cycloheptyl group, the boiling point difference between the syn and anti diastereomers is likely sufficient for separation via fractional distillation.

Protocol: High-Efficiency Fractional Distillation

  • Equipment: Spinning band distillation column (or Vigreux column >30cm).

  • Vacuum: < 5 mbar (High vacuum essential to prevent thermal degradation).

  • Monitoring: Collect fractions and monitor via GC-FID or 1H-NMR. Look for the shift in the C2-methine proton or the C3-methyl doublet.

Alternative: Achiral Flash Chromatography

  • Stationary Phase: Silica Gel (40-63 µm).

  • Mobile Phase: Hexane:Ethyl Acetate (90:10) + 1% Triethylamine (TEA).

    • Note: TEA is mandatory to prevent the amine from streaking on acidic silica.

Module 2: Enzymatic Kinetic Resolution (Primary Recommendation)

Objective: Resolve the enantiomers of a diastereomerically pure racemate.

Why this method? The cycloheptyl group creates significant steric hindrance. Classical salt crystallization often fails here because the "floppy" cycloheptyl ring prevents tight crystal packing, leading to "oiling out." Enzymatic resolution using Candida antarctica Lipase B (CalB) is superior because it relies on the specific binding of the chiral center to the enzyme's active site, accommodating the hydrophobic bulk.

Mechanism: The lipase selectively acetylates the eutomer (usually the (R)-amine) into an amide, leaving the distomer ((S)-amine) unreacted.

Experimental Protocol:

ParameterSpecification
Enzyme Immobilized CalB (e.g., Novozym 435)
Solvent MTBE (Methyl tert-butyl ether) or Toluene
Acyl Donor Isopropyl Acetate (1.5 - 2.0 equivalents)
Temperature 30°C - 40°C
Time 24 - 48 hours (Monitor conversion)

Step-by-Step Guide:

  • Dissolve 10 mmol of the racemic amine in 50 mL of dry MTBE.

  • Add 1.5 equivalents of Isopropyl Acetate.

  • Add 200 mg of Novozym 435 beads.

  • Incubate in an orbital shaker at 35°C.

  • Stop Point: Monitor via GC/HPLC. Stop reaction at exactly 50% conversion.

  • Workup: Filter off the enzyme.

  • Separation:

    • Wash the organic phase with 1M HCl.

    • Aqueous Layer: Contains the unreacted (S)-amine (as HCl salt). Basify with NaOH and extract to recover.

    • Organic Layer: Contains the (R)-amide . Evaporate solvent.[3] Hydrolyze amide (6M HCl, reflux) to recover (R)-amine.

Module 3: Classical Resolution (Secondary Recommendation)

Objective: Salt formation if enzymatic resolution is unavailable.

Screening Strategy: Due to the lipophilic nature of the cycloheptyl group, standard aqueous crystallizations will fail. Use semi-polar organic solvents.

Resolving Agents:

  • Dibenzoyl-L-tartaric acid (L-DBTA): The phenyl rings interact favorably with the cycloheptyl group via Van der Waals forces.

  • (S)-Mandelic Acid: Good for lipophilic amines.

The "Pope Peachy" Protocol (Half-Quantity Method):

  • Dissolve 10 mmol of racemic amine in Ethanol (warm).

  • Add 5 mmol (0.5 eq) of the resolving agent (e.g., L-DBTA) dissolved in Ethanol.

  • Allow to cool slowly to room temperature, then to 4°C.

  • The precipitate is the salt of the less soluble diastereomer.

  • Filter and recrystallize until constant melting point/rotation is achieved.

Module 4: Analytical QC (Chiral HPLC/SFC)

Objective: Verify Enantiomeric Excess (ee).

Method parameters:

ParameterCondition
Column Chiralpak IA or AD-H (Amylose-based)
Mobile Phase (Normal Phase) Hexane : IPA (95:5) + 0.1% Diethylamine (DEA)
Mobile Phase (SFC) CO2 : Methanol (90:10) + 0.2% Isopropylamine
Flow Rate 1.0 mL/min (HPLC) / 3.0 mL/min (SFC)
Detection UV @ 210 nm (low absorption, high concentration needed) or CAD/ELSD

Critical Note: The amine lacks a strong chromophore. If UV signal is too weak, derivatize a small aliquot with benzoyl chloride prior to injection to enhance UV visibility at 254 nm.

Visualizing the Workflow

ResolutionWorkflow Start Crude Mixture (4 Stereoisomers) Step1 Step 1: Diastereomer Separation (Distillation or Achiral Flash Column) Start->Step1 PairA Racemate A (Syn-like Pair) Step1->PairA Fraction 1 PairB Racemate B (Anti-like Pair) Step1->PairB Fraction 2 Step2A Step 2: Enzymatic Resolution (CalB + Isopropyl Acetate) PairA->Step2A Step2B Step 2: Enzymatic Resolution (CalB + Isopropyl Acetate) PairB->Step2B ResA1 (2R,3S)-Amide Step2A->ResA1 Reacted ResA2 (2S,3R)-Amine Step2A->ResA2 Unreacted ResB1 (2R,3R)-Amide Step2B->ResB1 Reacted ResB2 (2S,3S)-Amine Step2B->ResB2 Unreacted

Caption: Logical workflow for separating the four stereoisomers of N-(3-methylpentan-2-yl)cycloheptanamine.

Troubleshooting & FAQ

Q1: The salt formation resulted in an oil, not crystals. What happened?

  • Diagnosis: This is "oiling out," common with cycloheptyl amines due to high conformational flexibility preventing lattice formation.

  • Fix:

    • Switch Solvent: Move from Ethanol to Isopropanol or MTBE.

    • Seed It: If you have any micro-crystals, add them.

    • Switch Acid: Try Dibenzoyl-tartaric acid (DBTA) instead of plain Tartaric acid. The benzoyl groups provide "pi-stacking" anchors for the crystal lattice.

Q2: My enzymatic reaction stopped at 30% conversion.

  • Diagnosis: Product inhibition or equilibrium limitation.

  • Fix:

    • Use Isopropyl Acetate instead of Ethyl Acetate. The byproduct is acetone (non-nucleophilic), whereas Ethyl Acetate produces ethanol, which can reverse the reaction.

    • Add molecular sieves (4Å) to the reaction to scavenge any water.

Q3: The HPLC peaks are tailing badly.

  • Diagnosis: Interaction between the basic amine and silanols on the column.

  • Fix: Increase the basic additive. Ensure you are using Diethylamine (DEA) or Ethylenediamine (EDA) at 0.1% in the mobile phase.[4]

References

  • Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Amines. Tetrahedron: Asymmetry.[2][5][6][7][8][9][10][11]

  • Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.

  • Daicel Chiral Technologies. (2021). Chiralpak Immobilized Columns: Mobile Phase Modifiers & Additives.

  • Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition.

Sources

Reference Data & Comparative Studies

Validation

Structural Validation Guide: H-NMR Assignment of N-(3-methylpentan-2-yl)cycloheptanamine

The following guide is structured as a high-level technical manuscript designed for analytical chemists and structural biologists. It focuses on the methodological validation of N-(3-methylpentan-2-yl)cycloheptanamine, c...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide is structured as a high-level technical manuscript designed for analytical chemists and structural biologists. It focuses on the methodological validation of N-(3-methylpentan-2-yl)cycloheptanamine, contrasting advanced assignment protocols against standard low-resolution techniques.

Executive Summary

The structural characterization of N-(3-methylpentan-2-yl)cycloheptanamine presents a specific analytical challenge due to the convergence of three complicating factors: conformational flexibility of the cycloheptyl ring, severe spectral overlap in the aliphatic region (1.2–1.8 ppm), and the presence of diastereomers arising from the chiral centers at C2 and C3 of the pentyl chain.

This guide compares two assignment methodologies:

  • Standard 1D 1H-NMR (The Alternative): Often insufficient, leading to ambiguous integration and inability to resolve diastereomeric mixtures.

  • Integrated 2D Homonuclear/Heteronuclear Profiling (The Product/Recommended Protocol): A robust workflow utilizing COSY, HSQC, and NOESY to achieve de novo assignment and diastereomeric ratio determination.

Structural Context & Theoretical Shifts

Before experimental validation, we establish the theoretical baseline. The molecule consists of a secondary amine linking a flexible cycloheptyl ring and a branched alkyl chain.

The Diastereomer Challenge

The 3-methylpentan-2-yl moiety contains two chiral centers. Unless synthesized from enantiopure precursors, the product exists as two pairs of enantiomers (diastereomers to each other):

  • Pair A: (2R,3R) / (2S,3S) – Anti-like conformation

  • Pair B: (2R,3S) / (2S,3R) – Syn-like conformation

These diastereomers will exhibit distinct chemical shifts, particularly for the methyl groups and the methine protons adjacent to the nitrogen.

Predicted Chemical Shift Table (CDCl₃, 400 MHz)

Note: Values are calculated based on substituent additivity rules and empirical data from analogous aliphatic amines.

PositionProton TypePredicted Shift (δ, ppm)MultiplicityKey Correlation (COSY)
1 Pentyl CH₃ (C1)0.98 – 1.05Doublet (d)H2
2 Pentyl CH (α-N)2.65 – 2.75Multiplet (m)H1, H3
3 Pentyl CH (β)1.35 – 1.45Multiplet (m)H2, H4, C3-Me
3-Me Pentyl CH₃0.85 – 0.92Doublet (d)H3
4 Pentyl CH₂1.15 – 1.30Multiplet (m)H3, H5
5 Pentyl CH₃0.82 – 0.88Triplet (t)H4
1' Cycloheptyl CH (α-N)2.55 – 2.65Multiplet (m)H2'
2'-7' Cycloheptyl CH₂1.40 – 1.75Broad EnvelopeH1', H3'-H6'
NH Amine H1.10 – 1.50Broad SingletH2, H1'

Comparative Analysis: Methodology Performance

Alternative: Standard 1D 1H-NMR
  • Method: Single pulse experiment, 16 scans, CDCl₃.

  • Outcome:

    • Resolution Failure: The cycloheptyl methylene protons (12H) form a "hump" overlapping with the pentyl H3 and H4 protons.

    • Ambiguity: The methyl doublets (C1-Me and C3-Me) often overlap, making it impossible to distinguish the specific diastereomer ratio.

    • Verdict: Insufficient for purity certification or diastereomeric analysis.

Product: Integrated 2D Profiling (Recommended)
  • Method: 1H-1H gCOSY + 1H-13C gHSQC + 1D TOCSY.

  • Outcome:

    • Spectral Dispersion: HSQC spreads the crowded aliphatic region into the carbon dimension, separating the cycloheptyl CH₂s (~24-30 ppm) from the pentyl carbons.

    • Connectivity Tracing: COSY allows distinct tracing of the spin system: H1(Me) → H2 → H3 → H4 → H5(Me) , completely bypassing the cycloheptyl overlap.

    • Verdict: High Confidence. Provides unambiguous assignment and diastereomer quantification.

Experimental Protocol (Step-by-Step)

Phase 1: Sample Preparation
  • Solvent Choice: Use Benzene-d6 (C₆D₆) instead of CDCl₃ if possible. Benzene often induces superior shift dispersion in aliphatic amines due to the Anisotropic Effect, separating the methyl signals of diastereomers.

  • Concentration: Prepare a 10-15 mg sample in 0.6 mL solvent to ensure sufficient signal-to-noise for 2D experiments.

Phase 2: Acquisition Parameters (600 MHz equivalent)
  • 1H (Proton): Spectral width 12 ppm, relaxation delay (d1) = 2.0s.

  • gCOSY: 2048 x 256 matrix.[1]

  • gHSQC: Optimize for 1J(C-H) = 145 Hz.

  • 1D TOCSY (Optional): Selectively irradiate the H2 methine (approx 2.7 ppm) with a mixing time of 80ms to reveal the entire pentyl chain spin system in isolation.

Visualization of Assignment Logic

The following diagram illustrates the COSY connectivity pathway required to disentangle the pentyl chain from the cycloheptyl ring. Note the critical node at N-H , which acts as the bridge between the two independent spin systems.

NMR_Assignment_Flow cluster_pentyl Pentyl Chain Spin System cluster_cycloheptyl Cycloheptyl Ring Spin System H1_Me H1 (Me) ~1.0 ppm (d) H2 H2 (Methine) ~2.7 ppm (m) H1_Me->H2 3J H3 H3 (Methine) ~1.4 ppm (m) H2->H3 3J NH N-H (Bridge) H2->NH NOE/COSY H3_Me H3-Me ~0.9 ppm (d) H3->H3_Me 3J H4 H4 (Methylene) ~1.2 ppm (m) H3->H4 3J H5_Me H5 (Me) ~0.85 ppm (t) H4->H5_Me 3J H1_Prime H1' (Methine) ~2.6 ppm (m) Ring_CH2 Ring CH2s (H2'-H7') 1.4-1.8 ppm (Broad) H1_Prime->Ring_CH2 3J H1_Prime->NH NOE/COSY

Caption: COSY correlation network showing the isolation of the pentyl spin system (blue/yellow) from the cycloheptyl overlap (grey) via the H2 and H1' methine anchors.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for amine shift additivity rules).
  • Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics. [Link][2]

  • PubChem Compound Summary. (2025). "3-methylpentan-2-amine."[3][4][5][6] National Center for Biotechnology Information. [Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

Sources

Comparative

Mass spectrometry fragmentation pattern of N-(3-methylpentan-2-yl)cycloheptanamine

Topic: Mass Spectrometry Fragmentation Pattern of N-(3-methylpentan-2-yl)cycloheptanamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary This gu...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Mass Spectrometry Fragmentation Pattern of N-(3-methylpentan-2-yl)cycloheptanamine Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation behavior of N-(3-methylpentan-2-yl)cycloheptanamine , a secondary amine structurally related to designer stimulants and pharmacophores like DMHA (Octodrine).

Accurate identification of this compound requires distinguishing it from isobaric isomers (e.g., N-(4-methylpentan-2-yl) analogs) and structurally similar primary amines. This document details the mechanistic fragmentation pathways, diagnostic ion selection, and comparative performance metrics against standard alternatives to ensure high-confidence structural elucidation in forensic and pharmaceutical applications.

Chemical Identity & Structural Context

Before analyzing fragmentation, the structural constraints must be defined to predict bond lability.

  • IUPAC Name: N-(3-methylpentan-2-yl)cycloheptanamine

  • Molecular Formula:

    
    
    
  • Molecular Weight: 197.36 Da

  • Structural Class: Secondary Aliphatic Amine

  • Key Structural Features:

    • Cycloheptyl Ring: A 7-membered hydrophobic ring attached to the nitrogen.

    • N-Alkyl Chain: A 3-methylpentan-2-yl group (branched sec-alkyl chain).

    • Steric Environment: Significant steric hindrance around the nitrogen due to the bulky cycloheptyl and branched alkyl groups.

Theoretical Fragmentation Analysis (EI-MS)

Under Electron Ionization (70 eV), aliphatic amines follow predictable cleavage rules governed by radical stability and charge localization on the nitrogen atom.

Primary Mechanism: -Cleavage

The dominant fragmentation pathway for secondary amines is


-cleavage , where the C-C bond adjacent to the nitrogen is broken.[1][2] The charge is retained on the nitrogen-containing fragment (iminium ion), while the largest alkyl radical is lost preferentially.

Precursor Ion:


 (m/z 197)
Pathway A: Cleavage of the Side Chain (Dominant)

The 3-methylpentan-2-yl group undergoes cleavage at the C2 position (alpha to Nitrogen).

  • Bond Broken: C2–C3 bond of the pentyl chain.

  • Neutral Loss: 1-methylpropyl radical (sec-butyl radical,

    
    , 57 Da).
    
  • Fragment Ion: N-cycloheptylethaniminium ion.

  • m/z Calculation:

    
    .
    
  • Prediction: This is the expected Base Peak (100% relative abundance) due to the stability of the lost secondary radical and the resonance-stabilized iminium ion.

Pathway B: Cleavage of the Methyl Group
  • Bond Broken: C1–C2 bond of the pentyl chain.

  • Neutral Loss: Methyl radical (

    
    , 15 Da).
    
  • Fragment Ion: m/z 182.

  • Prediction: Low intensity. Loss of a methyl radical is energetically less favorable than losing the larger sec-butyl group.

Pathway C: Ring Cleavage (Minor)
  • Loss of hydrogen (

    
    -H) from the cycloheptyl ring (
    
    
    
    , m/z 196).
  • Ring opening followed by alkene elimination (typically

    
     or 
    
    
    
    ), leading to lower mass ions (e.g., m/z 140
    
    
    m/z 98 or similar).
Diagnostic Ion Table
m/zIon TypeMechanismDiagnostic Utility
197

Molecular IonWeak intensity (typical for aliphatic amines).[3] Confirms MW.
140


-Cleavage (Side Chain)
Base Peak. Distinguishes from analogs with different N-alkyl substitution.
182


-Cleavage (Methyl)
Confirming ion. Ratio of 182/140 indicates branching pattern.
97

C-N CleavageCycloheptyl ring cation. Indicates presence of 7-membered ring.
57

Alkyl FragmentNon-specific alkyl chain marker.

Visualization of Fragmentation Pathways[2][3][4][5][6][7]

The following diagram illustrates the competitive fragmentation pathways, highlighting the formation of the diagnostic base peak.

FragmentationPathway M Molecular Ion [M]+• (m/z 197) Alpha1 α-Cleavage (Side Chain) M->Alpha1 Alpha2 α-Cleavage (Methyl) M->Alpha2 CN_Cleave Inductive Cleavage M->CN_Cleave BasePeak Base Peak (m/z 140) [Cycloheptyl-NH=CH-CH3]+ Alpha1->BasePeak Dominant Pathway Neutral1 Loss: sec-Butyl Radical (57 Da) Alpha1->Neutral1 Ion182 Ion m/z 182 [M - CH3]+ Alpha2->Ion182 Neutral2 Loss: Methyl Radical (15 Da) Alpha2->Neutral2 Ion97 Cycloheptyl Cation (m/z 97) CN_Cleave->Ion97

Caption: Competitive fragmentation pathways of N-(3-methylpentan-2-yl)cycloheptanamine under EI conditions.

Comparative Profiling: Product vs. Alternatives

To validate the identity of this molecule, it must be compared against isobaric isomers and functional analogs. The "Performance" here refers to the specificity of detection .

Comparison with Structural Isomers

Scenario: Differentiating N-(3-methylpentan-2-yl)cycloheptanamine from N-(4-methylpentan-2-yl)cycloheptanamine .

  • Isomer Difference: The position of the methyl group on the pentyl chain (Iso- vs. Sec- structure).

  • MS Differentiation:

    • Target Molecule (3-methyl):

      
      -cleavage loses a sec-butyl radical . This forms a stable secondary radical.[4]
      
    • Isomer (4-methyl):

      
      -cleavage loses an isobutyl radical . This forms a primary radical.
      
    • Outcome: The formation of the base peak (m/z 140) is kinetically faster and thermodynamically more favorable for the 3-methyl isomer due to the stability of the leaving group (secondary > primary radical).

    • Secondary Fragments: The 3-methyl isomer may show unique secondary rearrangements (McLafferty-like) involving the

      
      -hydrogen of the ethyl branch, which is absent or different in the 4-methyl isomer.
      
Comparison with Primary Amine Analogs (e.g., DMHA)

Alternative: 1,5-Dimethylhexylamine (DMHA).

  • Structure: Primary amine (

    
    ).
    
  • Base Peak: Primary amines with an

    
    -methyl group typically show a base peak at m/z 44  (
    
    
    
    ).
  • Differentiation: The target molecule is a secondary amine.[3] It will not produce m/z 44 as a major ion. Instead, its base peak is shifted to higher mass (m/z 140) due to the cycloheptyl group retention.

Comparative Data Summary
FeatureTarget Molecule Isomer (4-methyl analog) DMHA (Primary Amine)
Molecular Weight 197197129
Base Peak (m/z) 140 140 (Lower relative intensity expected)44
Key Diagnostic m/z 140 + m/z 97 (Ring)Identical major ions; requires RT or minor ion ratio analysis.m/z 44 dominant; no high-mass alkyl retention.
Retention Time Elutes earlier (more compact branching)Elutes later (less steric hindrance)Significantly earlier (lower MW)

Experimental Protocol for Validation

To replicate these findings or validate a synthesized batch, follow this self-validating GC-MS protocol.

Sample Preparation
  • Extraction: Dissolve 1 mg of sample in 1 mL of Methanol (HPLC grade).

  • Derivatization (Optional but Recommended): If peak tailing is observed due to the secondary amine, derivatize with TFAA (Trifluoroacetic anhydride).

    • Note: Derivatization shifts the MW to 293 (+96 Da) and alters fragmentation (base peak will shift). This guide focuses on the underivatized native amine.

GC-MS Parameters
  • Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977).

  • Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Split 20:1, 250°C.

  • Oven Program:

    • Hold 60°C for 1 min.

    • Ramp 15°C/min to 280°C.

    • Hold 5 min.

  • Source: EI Source, 230°C, 70 eV.

  • Scan Range: m/z 40–350.

Validation Workflow (DOT Diagram)

ValidationWorkflow Sample Unknown Sample GC GC Separation (DB-5MS) Sample->GC MS MS Detection (EI 70eV) GC->MS Check1 Check MW (Is m/z 197 present?) MS->Check1 Check2 Check Base Peak (Is m/z 140 dominant?) Check1->Check2 Yes Result_Neg Reject / Isomer Check1->Result_Neg No Check3 Check Ring Ion (Is m/z 97 present?) Check2->Check3 Yes Check2->Result_Neg No (Primary Amine?) Result_Pos Confirmed: N-(3-methylpentan-2-yl) cycloheptanamine Check3->Result_Pos Yes Check3->Result_Neg No (Ring absent)

Caption: Logic flow for validating the target molecule using mass spectral data.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text for alpha-cleavage rules).
  • Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.
  • National Institute of Standards and Technology (NIST). (2023). NIST Standard Reference Database 1A v17. [Link]

  • Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience. (Source for amine fragmentation mechanisms).[2][3][5][6]

  • Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library. [Link]

Sources

Validation

A Comparative Guide to Elemental Analysis Standards for N-(3-methylpentan-2-yl)cycloheptanamine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Elemental Analysis in Pharmaceutical Development Elemental analysis is a cornerstone of pharmaceutical development and qu...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Elemental Analysis in Pharmaceutical Development

Elemental analysis is a cornerstone of pharmaceutical development and quality control, providing fundamental information about the chemical composition of a drug substance. For a novel compound such as N-(3-methylpentan-2-yl)cycloheptanamine, a secondary amine with potential applications in drug discovery, precise determination of its carbon (C), hydrogen (H), and nitrogen (N) content is imperative. This analysis serves to confirm the empirical formula, assess purity, and ensure consistency between batches, all ofwhich are critical for regulatory submissions and ensuring the safety and efficacy of the final drug product.[1][2]

The choice of analytical methodology and, just as importantly, the selection of appropriate calibration standards, directly impacts the accuracy and reliability of these results. This guide will compare the gold-standard combustion analysis with an alternative spectrometric method, Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), and provide a detailed framework for selecting and utilizing elemental analysis standards for this specific analyte.

Characterizing the Analyte: N-(3-methylpentan-2-yl)cycloheptanamine

  • Physical State: The presence of the cycloheptane and methylpentan groups suggests the compound is likely a liquid at room temperature with a relatively low vapor pressure.

  • Volatility: As a secondary amine with a moderate molecular weight (C13H27N, MW: 197.36 g/mol ), some degree of volatility is expected. This is a critical consideration for sample handling during elemental analysis to prevent loss of analyte and ensure accurate measurements. The analysis of volatile amines by gas chromatography can be challenging due to their basicity and polarity, which can cause interactions with the analytical system.[3][4][5]

  • Thermal Stability: Secondary amines exhibit moderate thermal stability. While generally more stable than primary amines, they can be susceptible to degradation at elevated temperatures.[6][7][8][9][10] This is a key factor in the optimization of combustion analysis parameters.

Comparison of Analytical Methodologies

The two primary methods for determining the elemental composition of N-(3-methylpentan-2-yl)cycloheptanamine are combustion analysis and ICP-MS following microwave digestion.

Combustion Analysis: The Gold Standard for CHN Determination

Combustion analysis is the most common and direct method for determining the carbon, hydrogen, and nitrogen content of organic compounds.[1][2][11] The technique involves the complete combustion of the sample in a high-temperature, oxygen-rich environment, which converts the elements into simple gases (CO2, H2O, and N2). These gases are then separated and quantified using various detectors, such as thermal conductivity detectors (TCD) or infrared detectors.[8]

Advantages for N-(3-methylpentan-2-yl)cycloheptanamine Analysis:

  • Direct Measurement: Provides a direct quantification of C, H, and N.

  • High Precision and Accuracy: When properly calibrated, it offers excellent precision and accuracy for major elemental components.

  • Established Methodology: A well-established and widely accepted technique in the pharmaceutical industry.[2]

Causality Behind Experimental Choices:

The choice of a combustion analyzer is predicated on its ability to handle liquid samples and to be optimized for the complete combustion of a secondary amine without significant degradation prior to analysis. The use of an autosampler is highly recommended for liquid samples to ensure reproducible sample introduction and minimize operator-induced variability.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A Powerful Alternative

ICP-MS is a highly sensitive technique capable of detecting and quantifying most elements in the periodic table at trace levels.[12] For the analysis of C, H, and N in an organic matrix like N-(3-methylpentan-2-yl)cycloheptanamine, the sample must first be completely mineralized through a process like microwave digestion.[13][14]

Advantages for N-(3-methylpentan-2-yl)cycloheptanamine Analysis:

  • Multi-element Capability: Can simultaneously determine the concentration of a wide range of elements, which is particularly useful for identifying inorganic impurities.

  • High Sensitivity: Offers exceptional sensitivity, making it ideal for trace element analysis.

Disadvantages:

  • Indirect Measurement: Requires complete sample digestion, which can be a source of error if not performed correctly.

  • Complexity and Cost: The instrumentation is more complex and expensive to operate and maintain compared to combustion analyzers.[15][16]

  • Interferences: The measurement of nitrogen can be challenging due to its high abundance in the atmosphere, potentially leading to elevated background signals.[17][18]

Selecting the Right Elemental Analysis Standards

The accuracy of any elemental analysis is fundamentally dependent on the quality and appropriateness of the calibration standards. For N-(3-methylpentan-2-yl)cycloheptanamine, a liquid secondary amine, the ideal standard would be a liquid with a certified C, H, and N content and a similar matrix. However, a perfect match is often not available. Therefore, the selection process involves choosing a certified reference material (CRM) that is:

  • Certified and Traceable: The standard must come with a certificate of analysis from an accredited body (e.g., ISO 17034 and ISO/IEC 17025) and be traceable to a national or international standard.[19][20][21]

  • Matrix-Matched (as closely as possible): While a perfect matrix match is unlikely, selecting a liquid organic nitrogen standard is preferable to a solid standard to mimic the physical properties of the analyte.

  • Covers the Analytical Range: The concentration of C, H, and N in the standard should be in a similar range to the expected concentrations in the analyte.

Recommended Certified Reference Materials

Given that a specific CRM for N-(3-methylpentan-2-yl)cycloheptanamine is not commercially available, the following commercially available liquid organic nitrogen standards are recommended for calibration and validation:

StandardSupplierFormCertified ElementsNotes
Total Kjeldahl Nitrogen (TKN) Standard Sigma-AldrichLiquidNA high-quality CRM produced under ISO 17034 and ISO/IEC 17025 accreditation. Primarily for nitrogen but can be used in conjunction with other standards for C and H.[20][21][22]
Liquid Organic CHN Standards VariousLiquidC, H, NSeveral suppliers offer custom or stock liquid organic standards. It is crucial to obtain a detailed certificate of analysis for each batch.
Acetanilide PerkinElmerSolidC, H, NWhile a solid, acetanilide is a widely used and accepted standard for CHN analysis due to its high purity and stability. Can be used for initial instrument setup and performance verification.[23]

Experimental Protocols

The following protocols are provided as a comprehensive guide for the elemental analysis of N-(3-methylpentan-2-yl)cycloheptanamine.

Protocol 1: CHN Analysis by Combustion

This protocol details the steps for the determination of carbon, hydrogen, and nitrogen content using a modern elemental analyzer.

Instrumentation:

  • CHN Elemental Analyzer equipped with an autosampler for liquid injections.

  • Microbalance (readable to 0.001 mg).

Procedure:

  • Instrument Preparation and Calibration:

    • Ensure the combustion and reduction tubes are packed correctly and the instrument has passed all leak checks.

    • Perform a multi-point calibration using a certified liquid organic nitrogen standard (e.g., TKN standard) and a certified organic CHN standard (if a combined liquid standard is unavailable). The calibration curve should bracket the expected elemental composition of the analyte.

  • Sample Preparation:

    • Accurately weigh approximately 1-2 mg of N-(3-methylpentan-2-yl)cycloheptanamine into a clean, tared sample tin.

    • For volatile samples, it is recommended to use a sealed tin or a liquid autosampler that minimizes evaporation.

  • Analysis:

    • Run a blank (empty tin) to establish the baseline.

    • Analyze the calibration standards to verify the calibration curve.

    • Analyze the N-(3-methylpentan-2-yl)cycloheptanamine samples in triplicate.

  • Data Analysis:

    • The instrument software will automatically calculate the percentage of C, H, and N based on the calibration.

    • Calculate the mean and standard deviation for the triplicate measurements. The results should be within the laboratory's established precision criteria.

Protocol 2: Nitrogen Analysis by ICP-MS after Microwave Digestion

This protocol provides a comparative method for the determination of nitrogen and other elemental impurities.

Instrumentation:

  • Microwave Digestion System.

  • Inductively Coupled Plasma - Mass Spectrometer (ICP-MS).

Procedure:

  • Sample Preparation (Microwave Digestion):

    • Accurately weigh approximately 0.1 g of N-(3-methylpentan-2-yl)cycloheptanamine into a clean microwave digestion vessel.

    • Add 5 mL of high-purity nitric acid and 1 mL of hydrogen peroxide.

    • Seal the vessel and place it in the microwave digestion system.

    • Run a digestion program suitable for organic matrices, typically involving a ramp to a high temperature and pressure to ensure complete mineralization.[24][25]

  • Sample Dilution:

    • After cooling, carefully open the digestion vessel and dilute the digestate to a final volume of 50 mL with deionized water.

  • ICP-MS Analysis:

    • Calibrate the ICP-MS using a certified nitrogen standard solution.

    • Analyze a digestion blank to assess any background contamination.

    • Analyze the diluted sample solutions.

  • Data Analysis:

    • The ICP-MS software will provide the concentration of nitrogen in the sample solution.

    • Calculate the percentage of nitrogen in the original sample, accounting for the initial sample weight and dilution factor.

Visualization of Workflows

Standard Selection Workflow

Standard_Selection Analyte Analyte: N-(3-methylpentan-2-yl)cycloheptanamine (Liquid, Secondary Amine) CRM_Search Search for Certified Reference Material (CRM) Analyte->CRM_Search Ideal_CRM Ideal CRM: Liquid, Certified C, H, N Similar Matrix CRM_Search->Ideal_CRM Available_CRM Commercially Available CRMs CRM_Search->Available_CRM Liquid_N_Std Liquid Organic Nitrogen Standard (e.g., TKN Standard) Available_CRM->Liquid_N_Std Solid_CHN_Std Solid Organic CHN Standard (e.g., Acetanilide) Available_CRM->Solid_CHN_Std Verification Verify Certificate of Analysis (ISO 17034/17025) Liquid_N_Std->Verification Solid_CHN_Std->Verification Calibration Use for Instrument Calibration & Validation Verification->Calibration

Caption: Workflow for selecting appropriate elemental analysis standards.

Combustion Analysis Workflow

Combustion_Analysis cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing Sample_Prep Weigh ~1-2 mg of Liquid Amine into a sealed tin Calibration Perform Multi-point Instrument Calibration Sample_Prep->Calibration Standard_Prep Prepare Certified Liquid and/or Solid Standards Standard_Prep->Calibration Blank Run Blank (Empty Tin) Calibration->Blank Analysis Analyze Samples and Standards Blank->Analysis Calculation Calculate %C, %H, %N based on calibration Analysis->Calculation Validation Verify against Theoretical Values Calculation->Validation Report Generate Final Report Validation->Report

Caption: Experimental workflow for CHN analysis by combustion.

Decision Tree for Method Selection

Method_Selection Start Goal of Analysis? Purity Confirm Empirical Formula & Assess Purity Start->Purity  Primary Composition Impurities Quantify Trace Elemental Impurities Start->Impurities  Trace Elements Combustion Combustion Analysis (CHN Analyzer) Purity->Combustion ICPMS Microwave Digestion + ICP-MS Impurities->ICPMS

Caption: Decision tree for selecting the appropriate analytical method.

Conclusion

The accurate elemental analysis of N-(3-methylpentan-2-yl)cycloheptanamine is a critical step in its development as a potential pharmaceutical compound. Combustion analysis remains the most direct, precise, and cost-effective method for determining its C, H, and N content. The selection of certified reference materials, preferably liquid organic nitrogen standards, is paramount to achieving reliable results. While ICP-MS offers broader elemental coverage and higher sensitivity, its complexity and the challenges associated with nitrogen analysis make it a secondary choice for primary composition analysis, though it is invaluable for trace impurity profiling. By following the detailed protocols and understanding the scientific principles outlined in this guide, researchers can ensure the generation of high-quality, defensible elemental analysis data essential for advancing their drug development programs.

References

  • Thermal Stability of Amine Compounds and Dichloromethane. (n.d.). Aidic. Retrieved from [Link]

  • Gjertsen, M. R., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM. Retrieved from [Link]

  • Gjertsen, M. R., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. PMC. Retrieved from [Link]

  • Eide-Haugmo, I., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • Thermal Stability of Amine Compounds and Dichloromethane. (n.d.). ResearchGate. Retrieved from [Link]

  • The Determination of Nitrogen and Other Essential Elements in Fertilizers by ICP-OES. (2020, November 16). Spectroscopy Online. Retrieved from [Link]

  • How to Optimize Sample Preparation for ICP-MS Analysis through Microwave Digestion. (2024, February 28). Lab Manager. Retrieved from [Link]

  • Why can't carbon and nitrogen be detected in ICP-MS and ICP-OES techniques? (2015, December 3). Chemistry Stack Exchange. Retrieved from [Link]

  • The Relationship between Elemental Carbon and Volatile Organic Compounds in the Air of an Underground Metal Mine. (2022, November 21). MDPI. Retrieved from [Link]

  • Combustion Analysis Versus Spectrometric Methods. (2019, February 14). AZoM. Retrieved from [Link]

  • The Combustion Analysis Advantages over ICP. (n.d.). LECO Corporation. Retrieved from [Link]

  • Microwave Digestion for Pharmaceutical Sample Preparation in Accordance with USP <232>/<233>. (n.d.). Milestone. Retrieved from [Link]

  • The Problems Associated With Elemental Analysis. (2023, April 4). AZoM. Retrieved from [Link]

  • Microwave-Induced Combustion for ICP-MS: A Generic Approach to Trace Elemental Analyses of Pharmaceutical Products. (2020, November 16). Spectroscopy Online. Retrieved from [Link]

  • Comparison of the Analytical Performance of Inductively Coupled Plasma Mass Spectrometry and Instrumental Neutron Activation Analysis Techniques in the Elemental Analysis of Coal Fly Ash. (2023, November 24). MDPI. Retrieved from [Link]

  • Advanced Capillary Column Technology Improves Analysis of Volatile Amines. (n.d.). Restek. Retrieved from [Link]

  • Volatile Organic Compounds (VOCs). (n.d.). Chemistry Matters. Retrieved from [Link]

  • N-[(2R,3R)-3-methylpentan-2-yl]cyclopropanamine. (n.d.). PubChem. Retrieved from [Link]

  • Kjeldahl Nitrogen, Total (TKN) 1000mg/L Calibration Standard certified reference material. (n.d.). MilliporeSigma. Retrieved from [Link]

  • Volatile Organic Compounds Analysis. (2023, August 23). Integrated Liner Technologies. Retrieved from [Link]

  • Chemical analysis in amine system operations. (n.d.). EPTQ. Retrieved from [Link]

  • Determination of volatile organic compounds (VOCs) in indoor work environments by solid phase microextraction-gas chromatography-mass spectrometry. (n.d.). PMC. Retrieved from [Link]

  • Kjeldahl Nitrogen, Total (TKN). (n.d.). Lab Supplies. Retrieved from [Link]

  • Cyclopentane. (2020, December 22). OSHA. Retrieved from [Link]

  • 12% Liquid Chlorine - 20L. (n.d.). Naveco. Retrieved from [Link]

  • Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. (2022, October 18). ResearchGate. Retrieved from [Link]

  • Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique. (2022, July 6). PMC. Retrieved from [Link]

  • 3-methylpentan-2-one. (n.d.). ChemBK. Retrieved from [Link]

  • The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). VELP Scientifica. Retrieved from [Link]

  • Chemical Properties of 3-Methyl-2-pent-2-enyl-cyclopent-2-enone. (n.d.). Cheméo. Retrieved from [Link]

  • What Is an Elemental Analyzer & How Does It Work? (2023, July 31). Excedr. Retrieved from [Link]

Sources

Comparative

Advanced Characterization of N-(3-methylpentan-2-yl)cycloheptanamine

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, Drug Development Professionals[1] Executive Summary: The Stereochemical Challenge N-(3-methylpentan-2-yl)cycloheptanamine represents a cl...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Chemists, Drug Development Professionals[1]

Executive Summary: The Stereochemical Challenge

N-(3-methylpentan-2-yl)cycloheptanamine represents a class of hindered secondary amines often explored in pharmacological research for their stimulant or vasoactive properties.[1] Unlike simple aliphatic amines, this molecule presents a distinct analytical challenge: stereochemical complexity .

The 3-methylpentan-2-yl moiety contains two adjacent chiral centers (C2 and C3), resulting in two pairs of enantiomers (diastereomers).[1] While Mass Spectrometry (MS) confirms the molecular weight (197.36 g/mol ), it fails to distinguish these diastereomers. Proton NMR (


H-NMR) suffers from severe signal overlap in the 1.2–1.8 ppm region, obscuring the critical alkyl chain signals behind the massive cycloheptyl envelope.

This guide establishes


C-NMR as the superior method for characterization.  We demonstrate that Carbon-13 spectroscopy, specifically when augmented with DEPT-135, provides the necessary resolution to quantify diastereomeric ratios and unambiguously assign the cycloheptyl ring versus the branched alkyl chain.
Comparative Analysis: Selecting the Right Tool

The following table compares analytical techniques for resolving the structural features of N-(3-methylpentan-2-yl)cycloheptanamine.

Feature

H-NMR (400 MHz)
LC-MS (ESI)

C-NMR (Broadband)
DEPT-135 NMR
Primary Utility Functional group ID (NH, CH3)MW confirmation, PurityCarbon skeleton verificationMultiplicity editing (CH/CH3 vs CH2)
Diastereomer Resolution Poor (Multiplet overlap)None (Identical m/z)Excellent (Distinct chemical shifts)Excellent
Cycloheptyl Ring Resolution Low (Broad envelope ~1.5 ppm)N/AHigh (4 distinct signals)High (Inverted CH2 signals)
Quantitation Capability Good (if peaks resolved)Low (Ionization variance)High (with gated decoupling)Qualitative only
Sample Requirement ~5 mg<1 mg~20-50 mg~20-50 mg

Verdict: While


H-NMR is standard for a "quick check," 

C-NMR with DEPT-135 is the required standard
for certifying the diastereomeric purity and structural integrity of this molecule.
Detailed C-NMR Characterization
3.1 Structural Logic & Numbering

To interpret the spectrum, we must understand the molecule's symmetry and electronic environment.

  • Cycloheptyl Group: Attached to Nitrogen. The ring is flexible, but typically shows 4 signals due to time-averaged symmetry: C1' (

    
    ), C2'/7' (
    
    
    
    ), C3'/6' (
    
    
    ), C4'/5' (
    
    
    ).
  • 3-Methylpentan-2-yl Group: Contains the chiral centers.[1]

    • C2: Methine attached to N (Deshielded).

    • C3: Methine branching point.

    • C1, C3-Me, C5: Methyl groups.[1]

    • C4: Methylene.

3.2 Predicted Chemical Shift Data (CDCl

)

The following table outlines the expected chemical shifts. Note the Diastereomeric Splitting : In a racemic mixture, you will observe "twin peaks" for carbons near the chiral centers (C2, C3, C1, C3-Me), typically separated by 0.1 – 0.8 ppm.

Carbon IDTypePredicted Shift (

, ppm)
DEPT-135 PhaseStructural Insight
C1' (Ring) CH57.5 – 59.0 Positive (+)

-carbon to Amine.[1] Sensitive to steric bulk.
C2 (Chain) CH53.0 – 55.0 Positive (+)

-carbon to Amine.[1] Shows diastereomeric splitting.
C3 (Chain) CH37.5 – 39.0 Positive (+)

-position.[1] Shows diastereomeric splitting.
C2'/7' (Ring) CH

34.0 – 36.0 Negative (-)

-ring carbons.[1]
C4 (Chain) CH

26.0 – 28.0 Negative (-)Methylene in chain.[1]
C4'/5' (Ring) CH

27.5 – 28.5 Negative (-)

-ring carbons.[1]
C3'/6' (Ring) CH

24.5 – 25.5 Negative (-)

-ring carbons.[1]
C1 (Methyl) CH

16.0 – 19.0 Positive (+)Terminal methyl on C2.
C3-Me CH

14.0 – 16.0 Positive (+)Side-chain methyl.[1] Diagnostic for diastereomer ratio.
C5 (Methyl) CH

11.0 – 12.5 Positive (+)Terminal chain methyl.

Analyst Note: The most critical region is 50–60 ppm . You must see two methine signals (C1' and C2). If you see three or four signals in this region, it confirms the presence of both diastereomers (e.g., anti and syn isomers).

Experimental Protocol

This protocol ensures high signal-to-noise ratio (S/N) and accurate peak picking for diastereomer analysis.[1]

Step 1: Sample Preparation
  • Mass: Weigh 30–50 mg of the amine oil/solid.

  • Solvent: Dissolve in 0.6 mL CDCl

    
      (Deuterated Chloroform).
    
    • Tip: If peaks overlap in CDCl

      
      , use C
      
      
      
      D
      
      
      (Deuterated Benzene)
      . The magnetic anisotropy of the benzene ring often shifts the methyl signals, resolving overlaps.
  • Tube: Use a high-quality 5mm NMR tube (e.g., Wilmad 507-PP) to minimize shimming errors.[1]

Step 2: Instrument Parameters (400 MHz or higher)
  • Experiment: zgpg30 (Standard 1D Carbon with proton decoupling).

  • Pulse Angle: 30° (Maximizes signal for rapid pulsing).

  • Relaxation Delay (D1): Set to 2.0 seconds .

    • Reasoning: Methyl carbons have long T1 relaxation times. A short D1 will suppress their intensity. For quantitative integration of diastereomers, increase D1 to 5–10 seconds .

  • Scans (NS): Minimum 1024 scans .

    • Reasoning:

      
      C is only 1.1% abundant.[2] Secondary amines often have broad signals due to Nitrogen quadrupole broadening; high scan counts ensure the quaternary/methine carbons are visible.
      
  • Temperature: 298 K (25°C).

Step 3: Data Processing
  • Line Broadening (LB): Apply 1.0 – 2.0 Hz .

  • Baseline Correction: Apply automatic baseline correction (Bernstein polynomial) to ensure accurate integration of the methyl region.

Visualization: Characterization Workflow

The following diagram illustrates the logical flow for confirming the structure and purity of the molecule using the described protocols.

NMR_Workflow Sample Crude Sample N-(3-methylpentan-2-yl)cycloheptanamine Prep Sample Prep 50mg in 0.6mL CDCl3 Sample->Prep H1_NMR 1H-NMR (Quick Check) Check for solvent/impurities Prep->H1_NMR C13_Broadband 13C-NMR (Broadband) 1024 Scans, D1=2s H1_NMR->C13_Broadband If pure enough DEPT DEPT-135 Experiment Separate CH/CH3 from CH2 C13_Broadband->DEPT Analysis Spectral Analysis C13_Broadband->Analysis DEPT->Analysis Result_Ring Cycloheptyl Confirmed 4 signals (1 CH, 3 CH2 types) Analysis->Result_Ring 55-60 ppm Region Result_Dia Diastereomers Detected 'Twin Peaks' at C2, C3, C3-Me Analysis->Result_Dia Signal Doubling Final Certificate of Analysis Structure & Purity Verified Result_Ring->Final Result_Dia->Final

Caption: Logical workflow for the structural verification of N-(3-methylpentan-2-yl)cycloheptanamine, highlighting the critical role of DEPT-135 in resolving ring vs. chain components.

References
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[3][4] (Standard text for Amine Shift Additivity Rules).

  • Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.
  • National Institute of Standards and Technology (NIST). 13C NMR Shift Prediction Algorithms. [Link] (Used for verifying alkyl chain shift logic).

  • Reich, H. J. (2024).[5] Structure Determination Using NMR. University of Wisconsin-Madison.[1] [Link] (Authoritative source for DEPT-135 interpretation and solvent effects).[1]

Sources

Validation

Structural Elucidation of N-(3-methylpentan-2-yl)cycloheptanamine HCl: A Comparative Methodological Guide

Topic: Crystal structure determination of N-(3-methylpentan-2-yl)cycloheptanamine hydrochloride Content Type: Publish Comparison Guide Executive Summary N-(3-methylpentan-2-yl)cycloheptanamine hydrochloride represents a...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Crystal structure determination of N-(3-methylpentan-2-yl)cycloheptanamine hydrochloride Content Type: Publish Comparison Guide

Executive Summary

N-(3-methylpentan-2-yl)cycloheptanamine hydrochloride represents a class of secondary amine salts critical in pharmaceutical development, particularly for sympathomimetic and CNS-active applications. Structurally, it presents unique challenges: a flexible seven-membered cycloheptyl ring prone to disorder and a chiral 3-methylpentan-2-yl side chain requiring precise stereochemical assignment.

This guide compares the three primary structural determination workflows—Single Crystal X-Ray Diffraction (SC-XRD) , Powder X-Ray Diffraction (PXRD) , and NMR/DFT Hybrid Approaches —to assist researchers in selecting the optimal pathway for regulatory submission and intellectual property protection.

Part 1: The Challenge – Compound Profile

Before selecting a method, the specific crystallographic challenges of this molecule must be understood:

  • Chirality: The 3-methylpentan-2-yl group contains two stereocenters.[1] Determining the absolute configuration (e.g.,

    
     vs 
    
    
    
    ) is a regulatory requirement.
  • Conformational Flexibility: The cycloheptane ring exists in a dynamic equilibrium of twist-chair and twist-boat conformations, often leading to crystallographic disorder.

  • Counterion Interaction: As a secondary amine hydrochloride, the lattice is dominated by charge-assisted hydrogen bonds (

    
    ), which dictate the melting point and hygroscopicity.
    

Part 2: Comparative Analysis of Determination Methods

The following table compares the "Gold Standard" (SC-XRD) against high-throughput alternatives.

Table 1: Performance Comparison of Structural Elucidation Methods
FeatureMethod A: SC-XRD (Gold Standard) Method B: PXRD + Rietveld Method C: NMR + DFT
Primary Output 3D Atomic Coordinates (CIF), Absolute ConfigurationUnit Cell, Phase Purity, Bulk FingerprintConnectivity, Conformational Dynamics
Resolution Atomic (< 0.8 Å)Medium (Peak overlap issues)Molecular (Through-bond)
Sample Req. High-quality single crystal (>0.1 mm)Polycrystalline powder (mg scale)Solution or Solid powder
Chirality Direct Determination (Flack Parameter)Inferential (requires known model)Relative (NOE constraints)
Throughput Low (Days to Weeks)High (Minutes to Hours)Medium (Hours)
Best For IND Filings, IP Claims, Polymorph A Batch Release, Polymorph Screening Solution Behavior, amorphous phases

Part 3: Detailed Experimental Protocols

Protocol A: Single Crystal Growth & Determination (The Definitive Path)

This protocol is optimized for flexible amine salts.

Phase 1: Crystallization (Vapor Diffusion)
  • Dissolution: Dissolve 20 mg of N-(3-methylpentan-2-yl)cycloheptanamine HCl in 0.5 mL of ethanol (good solubility).

  • Antisolvent Setup: Place the ethanol solution in an inner vial. Place this open vial inside a larger jar containing 5 mL of diethyl ether or hexane (antisolvent).

  • Equilibration: Seal the outer jar. Allow to stand at 4°C for 3-7 days. The slow diffusion of ether vapor will lower the solubility, promoting high-quality nucleation.

    • Why: Rapid evaporation often yields needles unsuitable for diffraction; vapor diffusion encourages block-like habits.

Phase 2: Data Collection Strategy
  • Source Selection: Use a Cu-K

    
     (
    
    
    
    Å)
    source.
    • Causality: For organic salts with only light atoms (C, H, N) and Chlorine, Mo-radiation often yields insufficient anomalous scattering to determine absolute configuration confidently. Cu-radiation maximizes the anomalous signal of Chlorine.

  • Temperature: Collect data at 100 K using a cryostream.

    • Causality: Freezes the dynamic motion of the cycloheptyl ring, reducing thermal parameters and disorder.

Phase 3: Refinement (Handling Disorder)
  • Space Group: Likely monoclinic (

    
    ) or orthorhombic (
    
    
    
    ) due to chirality.
  • Disorder Handling: If the cycloheptyl ring shows smeared electron density:

    • Model the ring over two positions (Part A and Part B).

    • Apply SADI (Same Distance) restraints to bond lengths and EADP (Equivalent Atomic Displacement Parameters) to overlapping atoms.

  • Hydrogen Bonding: Manually locate the ammonium protons in the difference Fourier map to confirm the salt bridge geometry (

    
    ).
    
Protocol B: Powder Diffraction (The Screening Path)

Used for verifying that the bulk material matches the single crystal.

  • Sample Prep: Lightly grind the salt to remove preferred orientation effects. Pack into a zero-background silicon holder.

  • Scan Parameters: 2

    
     range: 3°–40°; Step size: 0.02°; Scan speed: 2°/min.
    
  • Analysis: Compare experimental pattern with the simulated pattern from Method A (SC-XRD) to confirm phase purity.

Part 4: Decision Logic & Workflows

Workflow 1: Structural Determination Pipeline

This diagram illustrates the logical flow from synthesis to final CIF generation.

G Start Crude N-(3-methylpentan-2-yl) cycloheptanamine HCl Solubility Solubility Screen (EtOH, MeOH, IPA) Start->Solubility CrystMethod Crystallization Method Selection Solubility->CrystMethod VaporDiff Vapor Diffusion (EtOH / Et2O) CrystMethod->VaporDiff Preferred SlowEvap Slow Evaporation (MeOH) CrystMethod->SlowEvap Alternative Check Microscopy Check: Birefringence? VaporDiff->Check SlowEvap->Check Check->CrystMethod No (Amorphous) SCXRD SC-XRD Data Collection (Cu Source, 100K) Check->SCXRD Yes (Block/Prism) Structure Structure Solution (SHELXT / OLEX2) SCXRD->Structure Refine Refinement (Disorder & Chirality) Structure->Refine Final Final CIF & Absolute Config Refine->Final

Figure 1: Optimized workflow for obtaining high-quality structural data for amine hydrochloride salts.

Workflow 2: Method Selection Decision Tree

When to use SC-XRD versus PXRD or NMR.

D Question What is the Goal? IP IP / Patent Filing Absolute Config Question->IP Batch Batch Consistency Quality Control Question->Batch Form Polymorph Screening Question->Form MethodA Method A: SC-XRD IP->MethodA Mandatory MethodB Method B: PXRD Batch->MethodB Fastest Form->MethodB Primary MethodC Method C: ssNMR / DSC Form->MethodC Supporting

Figure 2: Strategic decision matrix for selecting the appropriate analytical technique.

References

  • Glusker, J. P., & Trueblood, K. N. (2010). Crystal Structure Analysis: A Primer. Oxford University Press. (Authoritative text on X-ray diffraction fundamentals).
  • Flack, H. D. (1983). "On Enantiomorph-Polarity Estimation". Acta Crystallographica Section A, 39(6), 876-881. Link (The standard method for determining absolute configuration).

  • Müller, P. (2009). "Crystal structure refinement: A crystallographer's guide to SHELXL". Crystallography Reviews, 15(1), 57-83. Link (Essential for handling disorder in flexible rings).

  • Brittain, H. G. (2009). Polymorphism in Pharmaceutical Solids. Informa Healthcare. (Guide to the importance of salt forms and polymorphs in drug development).
  • Görbitz, C. H., & Hersleth, H. P. (2000). "Structure of Amine Salts". Acta Crystallographica Section B, 56, 526-534. Link (Detailed analysis of hydrogen bonding patterns in amine hydrochlorides).

Sources

Safety & Regulatory Compliance

Safety

N-(3-methylpentan-2-yl)cycloheptanamine proper disposal procedures

As a Senior Application Scientist, I recognize that handling sterically hindered secondary amines like N-(3-methylpentan-2-yl)cycloheptanamine (CAS: 1036543-30-2) requires precision beyond standard chemical hygiene. Char...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that handling sterically hindered secondary amines like N-(3-methylpentan-2-yl)cycloheptanamine (CAS: 1036543-30-2) requires precision beyond standard chemical hygiene. Characterized by a highly lipophilic hydrocarbon framework and an available nitrogen lone pair, this compound presents specific corrosive, logistical, and environmental challenges.

To build a truly safe laboratory environment, we must move beyond merely listing rules and instead understand the causality behind chemical behaviors. This guide provides a field-proven, self-validating framework for the safe operational handling, emergency neutralization, and proper disposal of this aliphatic amine.

Mechanistic Hazards & Chemical Profile

Before executing any disposal protocol, it is critical to understand how N-(3-methylpentan-2-yl)cycloheptanamine interacts with its environment:

  • Corrosivity via Lewis Basicity: The secondary amine nitrogen acts as a strong Lewis base and nucleophile. It can cause severe chemical burns to human tissue and rapidly degrade incompatible materials, including certain plastics and reactive metals[1].

  • Polymer Permeation: The bulky, non-polar 3-methylpentan-2-yl and cycloheptyl groups give the molecule high lipophilicity. This allows it to permeate and swell standard elastomeric matrices (like latex or low-density polyethylene), disrupting Van der Waals forces and causing structural failure[2].

  • Environmental Toxicity: Like many aliphatic amines, this compound is highly toxic to aquatic organisms. Dilution into the municipal wastewater system is strictly prohibited by environmental regulations[3].

Material Compatibility & PPE Specifications

To prevent catastrophic leaks during handling and waste accumulation, operational materials must be selected based on their chemical resistance to aliphatic amines.

Table 1: Material Compatibility & PPE Specifications for Aliphatic Amines

Material / PolymerApplicationCompatibility RatingMechanistic Causality
High-Density Polyethylene (HDPE) Waste ContainersExcellent Highly crystalline, non-polar structure resists permeation and swelling by lipophilic amines[2].
Borosilicate Glass Primary StorageExcellent Inert to organic bases; zero risk of aminolysis or degradation[4].
Butyl Rubber Protective GlovesExcellent High cross-linking density prevents the diffusion of bulky hydrocarbon chains[5].
Polycarbonate Safety Shields / VialsPoor (Do Not Use) Susceptible to aminolysis; the amine attacks carbonate linkages, causing rapid crazing and failure.
Metals (Copper, Brass, Aluminum) Fittings / CansPoor (Do Not Use) Amines form soluble coordination complexes with transition metals, leading to severe pitting corrosion[5].

Standard Operating Procedure: Routine Waste Disposal

This protocol ensures compliance with EPA regulations for hazardous waste management, specifically targeting the prevention of exothermic reactions and container degradation.

Step 1: Compatibility Verification Ensure the receiving waste container is made of HDPE or amber glass. Causality: Never use metal cans for amine waste. The amine will slowly corrode the metal via complexation, leading to invisible structural weakening and eventual leaks[4].

Step 2: Chemical Segregation Isolate the amine waste stream from halogens, strong acids, and oxidizers. Causality: Mixing a basic secondary amine with acids results in a violent, highly exothermic neutralization reaction that can boil the solvent. Mixing with oxidizers poses a spontaneous combustion risk[5].

Step 3: Transfer & Containment Operating inside a certified chemical fume hood, transfer the liquid waste using a PTFE or glass funnel. Cap the container tightly immediately after transfer to prevent the escape of volatile, corrosive vapors[4].

Step 4: Classification & Labeling Affix a globally harmonized system (GHS) label designating the contents as "Hazardous Waste - Class 8 (Corrosive Liquid)" [1]. If the amine is dissolved in organic solvents (e.g., hexane, ether), append the "Class 3 (Flammable)" designation.

Step 5: Final Routing & Destruction Transfer the sealed, labeled container to a secondary containment bin (PTFE or HDPE) in a ventilated accumulation area. The ultimate disposal method must be high-temperature incineration by a licensed EPA-designated facility. Causality: Incineration ensures the complete mineralization of the stable C-N bonds into non-toxic CO₂, H₂O, and NOₓ, permanently eliminating the environmental hazard[1].

Emergency Spill Neutralization & Recovery (A Self-Validating System)

In the event of a spill, standard sweeping is insufficient. The following protocol utilizes a self-validating chemical quenching mechanism to ensure the hazard is fully neutralized before disposal.

  • Evacuation & PPE Up-leveling: Evacuate the immediate area. Responders must don heavy-duty butyl rubber gloves, a chemical-resistant apron, and a full-face shield[5].

  • Inert Containment: Surround the spill perimeter with an inert, non-combustible absorbent such as diatomaceous earth or dry sand. Causality: Never use combustible absorbents like sawdust or paper towels; reactive, corrosive amines can trigger a fire upon contact with organic matrices.

  • Chemical Quenching (Neutralization): Slowly apply a weak, dilute acid (e.g., 5% sodium bisulfate or citric acid solution) from the perimeter inward. Causality: This acid-base reaction converts the volatile, lipophilic free-base amine into a stable, water-soluble, and non-volatile ammonium salt, drastically reducing inhalation and contact hazards.

  • Self-Validation Check (Critical): Test the neutralized slurry with pH indicator paper. A stable pH reading of 6.0 to 8.0 validates that the corrosive base has been completely quenched. If the pH is >8.0, apply more dilute acid.

  • Collection: Use non-sparking polypropylene tools to scoop the neutralized slurry into a wide-mouth HDPE waste container. Label as Class 8 Hazardous Waste and route to EHS[3].

Disposal Workflow Visualization

AmineDisposal A N-(3-methylpentan-2-yl) cycloheptanamine Waste B Segregate from Acids, Oxidizers & Halogens A->B C Transfer to HDPE or Glass Container B->C D Label: Hazardous Waste Class 8 (Corrosive) C->D E Secondary Containment & Ventilated Storage D->E F EHS Routing: High-Temp Incineration E->F

Workflow for the safe segregation, containerization, and disposal of aliphatic amine waste.

References

  • IDR Environmental Services , "Hazardous Waste Class 8 - Corrosive Liquids". Available at: [Link]

  • Environmental Protection Agency (EPA) , "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites". Available at:[Link]

Sources

Handling

Advanced Laboratory Safety and Operational Guide: Handling N-(3-methylpentan-2-yl)cycloheptanamine

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the safe handling of sterically hindered, secondary aliphatic amines. N-(3-methylpentan-2-yl)cyclohept...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists on the safe handling of sterically hindered, secondary aliphatic amines. N-(3-methylpentan-2-yl)cycloheptanamine is a highly specialized reagent. To handle it safely, we must move beyond generic safety data sheets and understand the fundamental relationship between its molecular structure and its macroscopic hazards.

This guide provides a field-proven, self-validating operational framework for handling this chemical, ensuring both personnel safety and experimental integrity.

Physicochemical Hazard Profile & Causality

Designing a safe operational workflow requires understanding why a chemical is hazardous. For N-(3-methylpentan-2-yl)cycloheptanamine, the hazards are dictated by three structural features:

  • High Lipophilicity & Skin Permeation: The combination of a cycloheptyl ring and a highly branched 3-methylpentan-2-yl chain gives this molecule a high partition coefficient (LogP). This means it can rapidly permeate lipid bilayers in human skin and easily degrade natural rubber PPE[1]. Systemic absorption can lead to central nervous system and cardiovascular toxicity.

  • Alkalinity & Corrosivity: As a secondary amine, the nitrogen lone pair is highly available, making it a strong Brønsted-Lowry base. Upon contact with the aqueous environment of the eyes, mucous membranes, or sweaty skin, it generates localized hydroxide ions, leading to severe chemical burns and rapid protein denaturation.

  • Volatility: Like structurally related cycloheptanamine derivatives, it exhibits moderate vapor pressure at ambient temperatures, presenting an acute inhalation hazard and respiratory irritation[2].

Personal Protective Equipment (PPE) Selection Matrix

Standard laboratory PPE is insufficient for handling highly lipophilic secondary amines. The Occupational Safety and Health Administration (OSHA) mandates that PPE selection must be grounded in a specific hazard assessment[3].

Table 1: PPE Specifications and Mechanistic Causality

PPE CategoryRequired SpecificationMechanistic Justification (The "Why")
Hand Protection Butyl rubber or heavy-duty Nitrile (≥8 mil). Strictly NO Latex.Latex is highly permeable to non-polar alkyl chains. Butyl rubber provides a dense, cross-linked barrier that resists non-polar solvent and amine permeation.
Eye/Face Protection ANSI Z87.1 Chemical splash goggles. Add a face shield for volumes >50 mL.Standard safety glasses lack orbital seals. Amine vapors and micro-droplets can bypass standard glasses, causing corneal saponification.
Body Protection Flame-Resistant (FR) Lab Coat with knit cuffs.Aliphatic amines are typically combustible or flammable[2]. Knit cuffs prevent the sleeve from dragging into the chemical and exposing the wrist.
Respiratory Class IIB Chemical Fume Hood (Face velocity 80-100 fpm).Fume hoods provide negative pressure containment. If handled outside a hood, a half-mask respirator with ABEK (amine/ammonia) cartridges is required.
Operational Workflow: Chemical Transfer and Handling

According to the National Research Council's Prudent Practices in the Laboratory, minimizing exposure at the source is prioritized over relying solely on PPE[4]. To ensure a self-validating system, every handling step below includes a built-in verification mechanism.

Step-by-Step Methodology:

  • Pre-Operation Verification: Verify the fume hood face velocity is between 80-100 feet per minute (fpm) using a digital anemometer or by observing the physical flow indicator.

    • Self-Validation: Tape a small strip of a Kimwipe to the bottom of the sash; it should pull gently and consistently inward.

  • Purging the Atmosphere: Because secondary amines react with atmospheric carbon dioxide to form carbamate salts (which appear as a white crust on the bottle threads), flush the primary container with an inert gas (Argon or Nitrogen) before and after dispensing.

  • Dispensing Protocol: Use a glass syringe with a stainless steel needle or a glass volumetric pipette.

    • Causality: Avoid plastic pipettes (e.g., polystyrene or low-density polyethylene). The lipophilic amine will leach plasticizers, contaminating your reagent and physically weakening the pipette, risking a structural breach during transfer.

  • Decontamination of Reusables: Immediately rinse syringes and glassware with a dilute acidic solution (e.g., 1M HCl or 5% citric acid) inside the fume hood, followed by water and acetone.

    • Causality: The acid protonates the amine to form an ammonium salt (N-(3-methylpentan-2-yl)cycloheptanaminium chloride), which is water-soluble, non-volatile, and easily washed away without releasing toxic vapors.

Emergency Spill Response and Disposal Plan

A spill of N-(3-methylpentan-2-yl)cycloheptanamine requires immediate chemical neutralization to mitigate vapor release and toxicity. Never use paper towels to wipe up a raw aliphatic amine spill, as the high surface area and basicity can trigger an exothermic reaction with the cellulose.

Step-by-Step Spill Methodology:

  • Assessment and Containment: Identify the spill volume. For spills <50 mL, proceed with local cleanup. For >50 mL, evacuate the lab immediately and contact your Environmental Health and Safety (EHS) team.

  • Absorption: Cover the liquid entirely with an inert, non-combustible absorbent such as dry sand, vermiculite, or a commercial diatomaceous earth spill kit.

  • Chemical Neutralization: Carefully spray or pour a weak acid solution (5% citric acid or sodium bisulfate) over the absorbed material.

    • Causality: Neutralization converts the volatile, lipophilic free-base amine into a stable, non-volatile ammonium salt, eliminating the inhalation hazard and halting lipid permeation.

  • Verification: Touch a strip of universal pH paper to the neutralized slurry.

    • Self-Validation: The pH should read between 5 and 7. If it reads >8, the amine is still active; apply more weak acid until neutralized.

  • Disposal: Scoop the neutralized slurry into a high-density polyethylene (HDPE) hazardous waste container. Label as "Non-RCRA Hazardous Waste: Neutralized Amine Salts" (subject to local environmental regulations)[4].

SpillWorkflow Start Spill Detected: N-(3-methylpentan-2-yl) cycloheptanamine Assess Assess Spill Volume Start->Assess Large Large Spill (>50 mL) Assess->Large Volume > 50mL Small Small Spill (<50 mL) Assess->Small Volume < 50mL Evacuate Evacuate Area & Call HAZMAT Large->Evacuate PPE Don Heavy-Duty PPE (Butyl Gloves, Face Shield) Small->PPE Absorb Absorb with Inert Material (Sand/Vermiculite) PPE->Absorb Neutralize Neutralize Residue (5% Citric Acid) Absorb->Neutralize Verify Verify Neutralization (pH Paper = 5-7) Neutralize->Verify Dispose Collect in Sealed HDPE Waste Container Verify->Dispose

Workflow for the emergency spill response and neutralization of secondary amines.

References
  • PubChem. "Cycloheptylamine | C7H15N | CID 2899." National Center for Biotechnology Information. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment - Overview." United States Department of Labor. Available at: [Link]

  • National Academies of Sciences, Engineering, and Medicine. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. Available at: [Link]

Sources

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